2,2-Diethoxy-2-(pyridin-2-yl)ethan-1-amine

• CAS: 74209-42-0

Core Science & Biosynthesis

An In-depth Technical Guide to 2,2-Diethoxy-2-(2-pyridyl)ethylamine: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,2-Diethoxy-2-(2-pyridyl)ethylamine, a versatile heterocyclic building block with significant potential in medicinal chemistry, coordination chemistry, and organic synthesis. As a senior application scientist, this document synthesizes established chemical principles with practical insights to offer a thorough understanding of this compound's chemical structure, synthesis, and reactivity.

Molecular Structure and Physicochemical Properties

2,2-Diethoxy-2-(2-pyridyl)ethylamine, with the molecular formula C₁₁H₁₈N₂O₂, is a pyridine derivative characterized by a chiral acetal carbon atom bonded to a pyridyl ring, an ethylamine moiety, and two ethoxy groups. The presence of the basic pyridine nitrogen and the primary amine group, combined with the acid-labile diethyl acetal, makes it a valuable and multifunctional synthetic intermediate.

A summary of its key physicochemical properties is presented in Table 1. It is important to note that while the CAS number 74209-44-2 is registered for the 4-pyridyl isomer, the 2-pyridyl isomer is a distinct compound with different structural and electronic properties.[1]

Table 1: Physicochemical Properties of Pyridyl-diethoxy-ethylamine Isomers

Property	2,2-Diethoxy-2-(4-pyridyl)ethylamine	Reference
CAS Number	74209-44-2	[1]
Molecular Formula	C₁₁H₁₈N₂O₂	[1]
Molecular Weight	210.27 g/mol	[1]
IUPAC Name	2,2-diethoxy-2-(pyridin-4-yl)ethanamine	[1]
Boiling Point	324.9°C at 760 mmHg (Predicted)
Density	1.057 g/cm³ (Predicted)
Refractive Index	1.505 (Predicted)

Synthesis of 2,2-Diethoxy-2-(2-pyridyl)ethylamine

The most reliable and well-documented method for the synthesis of α-amino acetals of this type is through a Neber rearrangement of the corresponding oxime tosylate.[2] This multi-step process, detailed below, provides a robust route to the desired product. The following protocol is adapted from the verified synthesis of the 4-pyridyl isomer, with considerations for the 2-pyridyl starting material.

Synthetic Pathway Overview

The synthesis proceeds in three main stages, starting from 2-acetylpyridine:

• Oximation: Formation of 2-acetylpyridine oxime.

• Tosylation: Conversion of the oxime to its tosylate ester.

• Neber Rearrangement: Base-mediated rearrangement of the oxime tosylate to yield the final α-amino acetal.

Caption: Overall synthetic scheme for 2,2-Diethoxy-2-(2-pyridyl)ethylamine.

Detailed Experimental Protocol

Materials and Reagents:

• 2-Acetylpyridine

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium carbonate (Na₂CO₃)

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (anhydrous)

• Potassium metal (K)

• Ethanol (absolute)

• Diethyl ether

• Standard laboratory glassware and equipment

Step 1: Synthesis of 2-Acetylpyridine Oxime

• In a round-bottom flask, dissolve hydroxylamine hydrochloride in water.

• Add sodium carbonate in portions with stirring until the solution is basic.

• To this solution, add 2-acetylpyridine and stir vigorously at room temperature for 2-3 hours.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Step 2: Synthesis of 2-Acetylpyridine Oxime Tosylate

• In a flask protected from moisture, dissolve the dried 2-acetylpyridine oxime in anhydrous pyridine.

• Cool the solution in an ice bath and add p-toluenesulfonyl chloride portion-wise with stirring.

• Allow the reaction mixture to stir at room temperature for 24 hours.

• Pour the reaction mixture into ice-water to precipitate the product.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry.

Step 3: Neber Rearrangement to 2,2-Diethoxy-2-(2-pyridyl)ethylamine

• In a three-necked flask equipped with a reflux condenser and under an inert atmosphere, carefully add potassium metal to absolute ethanol to prepare a solution of potassium ethoxide.

• Once all the potassium has reacted, cool the solution in an ice bath.

• Add a solution of the oxime tosylate in absolute ethanol dropwise to the potassium ethoxide solution with continuous stirring.

• After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring by TLC.

• Quench the reaction by pouring it into a stirred mixture of diethyl ether and water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography.

Mechanism of the Neber Rearrangement

The key step in this synthesis is the Neber rearrangement, which proceeds through the formation of an azirine intermediate.

Caption: Simplified mechanism of the Neber rearrangement.

The ethoxide base deprotonates the oxime tosylate, leading to the formation of an intermediate that cyclizes to an unstable azirine. The azirine is then attacked by ethanol, followed by protonation and further reaction with ethanol to form the stable diethyl acetal.

Spectroscopic Characterization

Table 2: Predicted Spectroscopic Data for 2,2-Diethoxy-2-(2-pyridyl)ethylamine

Spectroscopic Technique	Predicted Features
¹H NMR (CDCl₃)	δ 8.5-8.6 (m, 1H, pyridyl-H6), 7.6-7.7 (m, 1H, pyridyl-H4), 7.1-7.3 (m, 2H, pyridyl-H3, H5), 3.4-3.6 (q, 4H, -OCH₂CH₃), 3.1 (s, 2H, -CH₂NH₂), 1.5-1.7 (br s, 2H, -NH₂), 1.1-1.2 (t, 6H, -OCH₂CH₃)
¹³C NMR (CDCl₃)	δ 160-162 (pyridyl-C2), 148-150 (pyridyl-C6), 136-138 (pyridyl-C4), 121-123 (pyridyl-C5), 119-121 (pyridyl-C3), 100-102 (acetal-C), 58-60 (-OCH₂CH₃), 45-47 (-CH₂NH₂), 15-16 (-OCH₂CH₃)
IR (neat)	3300-3400 cm⁻¹ (N-H stretch), 2850-3000 cm⁻¹ (C-H stretch), 1590-1610 cm⁻¹ (C=N, C=C stretch of pyridine), 1050-1150 cm⁻¹ (C-O stretch of acetal)
Mass Spectrometry (EI)	M⁺ at m/z 210. Loss of -CH₂NH₂ (m/z 180), -OCH₂CH₃ (m/z 165), and pyridine ring fragments.

Reactivity and Applications

Chemical Reactivity

The chemical reactivity of 2,2-Diethoxy-2-(2-pyridyl)ethylamine is dictated by its three primary functional groups:

• Primary Amine: The ethylamine moiety is nucleophilic and can undergo a variety of reactions, including acylation, alkylation, and Schiff base formation.

• Pyridine Ring: The nitrogen atom of the pyridine ring is basic and can be protonated or alkylated. It also has the ability to coordinate with metal ions. The 2-position of the pyridine ring can influence the reactivity of adjacent groups through electronic and steric effects.

• Diethyl Acetal: The acetal group is stable under neutral and basic conditions but is readily hydrolyzed under acidic conditions to reveal an aldehyde functionality. This "masked aldehyde" is a key feature for its use in multi-step syntheses.

Applications in Organic Synthesis

The unique combination of functional groups makes this compound a valuable precursor for the synthesis of more complex heterocyclic systems. The masked aldehyde can be deprotected at a later stage in a synthetic sequence, allowing for further transformations such as Wittig reactions, reductive aminations, or aldol condensations. This strategy is particularly useful in the synthesis of fused pyridine derivatives, which are common scaffolds in pharmaceuticals.[5][6]

Coordination Chemistry

The presence of two nitrogen donor atoms (the pyridine and the primary amine) allows 2,2-Diethoxy-2-(2-pyridyl)ethylamine to act as a bidentate ligand in coordination chemistry. It can form stable complexes with a variety of transition metals, and the resulting metal complexes have potential applications in catalysis and materials science.[7][8] The specific geometry and electronic properties of the metal complexes will be influenced by the bite angle of the ligand and the nature of the metal center.

Potential in Drug Discovery

As a derivative of pyridine and ethylamine, this compound belongs to a class of structures that are frequently found in biologically active molecules. The pyridine ring is a common feature in many drugs, and the ethylamine side chain can interact with various biological targets. Its utility as a building block allows for the systematic modification of its structure to explore structure-activity relationships in drug discovery programs. For instance, it could serve as a key intermediate in the synthesis of novel antidepressant or analgesic compounds.[9]

Safety and Handling

No specific safety data sheet (SDS) is available for 2,2-Diethoxy-2-(2-pyridyl)ethylamine. However, based on the known hazards of its structural analogues, such as 2-(2-aminoethyl)pyridine, appropriate safety precautions should be taken.

Potential Hazards:

• Skin and Eye Irritation/Corrosion: Amine compounds are often corrosive and can cause severe skin burns and eye damage.

• Inhalation Toxicity: Vapors may be harmful if inhaled, causing respiratory tract irritation.

• Ingestion Toxicity: Harmful if swallowed.

Recommended Handling Procedures:

• Handle in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• Avoid breathing vapors or dust.

• Keep away from heat, sparks, and open flames.

• Store in a tightly sealed container in a cool, dry place.

Conclusion

2,2-Diethoxy-2-(2-pyridyl)ethylamine is a valuable and versatile chemical intermediate with significant potential for a wide range of applications. Its unique structural features, including a chiral center, a masked aldehyde, and two nitrogen donor atoms, make it an attractive building block for the synthesis of complex organic molecules, coordination compounds, and potential pharmaceutical agents. While a lack of readily available experimental spectroscopic data necessitates careful characterization by researchers, the established synthetic routes and predictable reactivity patterns provide a solid foundation for its use in innovative chemical research and development.

References

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• Al-Masoudi, N. A., et al. (2015). Synthesis and Characterization of New Heterocyclic Compounds Derived from 2-Aminopyrimidine. Journal of Basrah Researches (Sciences), 41(1), 1-10. Retrieved from [Link]

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• Halcrow, M. A. (2003). A new synthesis of bis(2-{pyrid-2-yl}ethyl)amine (LH) from bis(2-{pyrid-2-yl}ethyl)hydroxylamine (LOH), and the copper-dependent reduction of LOH to LH. Dalton Transactions, (21), 4224. Retrieved from [Link]

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An In-Depth Technical Guide to the Synthesis and Application of Aminoacetaldehyde Dietal Acetal Pyridine Derivatives

Introduction: The Strategic Value of Aminoacetaldehyde Diethyl Acetal and the Pyridine Scaffold

In the landscape of modern drug discovery and development, the strategic selection of molecular building blocks is paramount. Aminoacetaldehyde diethyl acetal (AADA) stands out as a critical synthon, primarily because it serves as a stable and versatile precursor to the otherwise unstable aminoacetaldehyde[1]. The aldehyde functional group is prone to self-condensation and polymerization, but its protection as a diethyl acetal renders the molecule robust and amenable to a wide range of reaction conditions, only to be unmasked when strategically required[2]. The acetal group is stable against nucleophiles, bases, and most oxidizing agents, making AADA an ideal bifunctional molecule—possessing a reactive primary amine and a masked aldehyde[2][3].

The pyridine ring is one of the most ubiquitous heterocyclic scaffolds in approved pharmaceuticals and agrochemicals[4]. Its prevalence stems from its unique electronic properties, ability to participate in hydrogen bonding, and its capacity to serve as a bioisosteric replacement for a phenyl group, often improving solubility and metabolic profiles[5]. The fusion of the versatile AADA synthon with the privileged pyridine scaffold gives rise to a class of derivatives with significant potential in medicinal chemistry, offering a gateway to novel chemical space and complex molecular architectures[6][7].

This guide provides an in-depth exploration of the synthesis, characterization, and application of aminoacetaldehyde diethyl acetal pyridine derivatives, designed for researchers, chemists, and professionals in drug development. We will delve into the causality behind synthetic choices, present validated protocols, and explore the functional significance of these important compounds.

Core Building Block: Aminoacetaldehyde Diethyl Acetal (AADA)

AADA is a colorless to pale yellow liquid that serves as the foundational component for the syntheses described herein. Its key properties are summarized below.

Property	Value	Source(s)
CAS Number	645-36-3	[3]
Molecular Formula	C6H15NO2	[8]
Molecular Weight	133.19 g/mol	[8]
Boiling Point	162-163 °C	[8]
Density	0.916 g/mL at 25 °C	[8]
Refractive Index (n20/D)	1.417	[8]

Part 1: Synthetic Pathways to AADA-Pyridine Derivatives

The synthesis of AADA-pyridine derivatives can be broadly approached through several strategic pathways. The choice of method is dictated by the desired substitution pattern on the pyridine ring and the overall molecular architecture.

Reductive Amination: A Direct and Efficient Approach

Reductive amination is one of the most reliable and direct methods for coupling AADA to a pyridine aldehyde. This pathway involves two key stages: the formation of a Schiff base (imine) intermediate followed by its immediate reduction to the stable secondary amine.

The causality for this two-step, one-pot process is efficiency and control. The initial condensation between the primary amine of AADA and a pyridinecarboxaldehyde is typically reversible. By adding a mild reducing agent in situ, the formed imine is immediately and irreversibly converted to the amine, driving the equilibrium towards the product and preventing side reactions.

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Strategic Implementation of Masked Amino-Aldehyde Building Blocks in Heterocyclic Synthesis

Abstract: The construction of complex, nitrogen-containing heterocycles frequently relies on bifunctional synthons. However, the use of free amino-aldehydes presents a fundamental thermodynamic challenge: they are inherently unstable, rapidly undergoing intermolecular self-condensation to form pyrazines or intractable polymers. To bypass this thermodynamic sink, synthetic chemists employ "masked" amino-aldehydes—stable equivalents that protect the electrophilic carbonyl or the nucleophilic amine until a triggered release. This whitepaper details the mechanistic causality, structural profiling, and validated protocols for utilizing masked amino-aldehydes in advanced heterocyclic synthesis.

The Thermodynamic Challenge and the Masking Paradigm

In their unmasked state,

- and -amino aldehydes are highly reactive. The proximity of a nucleophilic primary or secondary amine to an electrophilic carbonyl carbon drives rapid, uncontrolled imine formation. This results in oligomerization or the formation of thermodynamic sinks, such as substituted pyrazines.

To harness the synthetic utility of these bifunctional molecules, the aldehyde moiety is typically masked as an acetal (e.g., aminoacetaldehyde diethyl acetal), or both functional groups are tied into a rigid ring system, such as an oxazolidine (e.g., Garner's aldehyde). This masking strategy allows the molecule to participate in complex multicomponent reactions (MCRs) or cross-coupling events without premature degradation.

Diagram 1: Divergent thermodynamic pathways of free vs. masked amino-aldehydes.

Architectural Masking Strategies & Mechanistic Causality

Acetal Protection: The Pomeranz–Fritsch Pathway

Aminoacetals, such as 2,2-diethoxyethanamine, are the quintessential masked amino-aldehydes. The acetal group is entirely stable to basic, nucleophilic, and reductive conditions, allowing the free amine to undergo reductive amination with aryl aldehydes. Upon exposure to strong mineral acids, the acetal hydrolyzes to generate a highly electrophilic oxonium or iminium ion. This transient species undergoes an intramolecular Friedel-Crafts-type electrophilic aromatic substitution, rapidly closing the ring to form isoquinoline derivatives[1].

Oxazolidine Protection: Garner’s Aldehyde

When chirality must be preserved, simple acetals are insufficient because the

-proton of an amino-aldehyde is highly acidic, leading to rapid racemization. Garner's aldehyde (1,1-dimethylethyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate) solves this by masking both the amine and the adjacent hydroxyl group (derived from serine) as an oxazolidine ring[2]. Causality of Stability: The rigid five-membered oxazolidine ring sterically shields the -proton and restricts bond rotation. This prevents epimerization during the addition of carbon nucleophiles (e.g., Grignard reagents or Wittig olefination), preserving the chiral information essential for asymmetric natural product synthesis[2].

In Situ Unmasking via Ugi Multicomponent Reactions (MCRs)

Masked amino-aldehydes are highly effective inputs for Ugi four-component reactions (U-4CR). By reacting an isocyanide, an aldehyde, an aminoacetal, and a carboxylic acid, a complex peptidomimetic intermediate is formed. The acetal remains intact during the Ugi condensation. Subsequent treatment with trifluoroacetic acid (TFA) simultaneously deprotects the acetal and triggers the formation of a cyclic

-acyliminium ion. This ion is immediately trapped by the adjacent amide nitrogen, yielding 3,4-dihydropyrazin-2(1H)-ones[3].

Diagram 2: Ugi-4CR and post-condensation cascade cyclization workflow.

Validated Experimental Workflows

To ensure high reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating analytical checkpoints to verify intermediate formation before proceeding to cyclization.

Protocol 1: Pomeranz–Fritsch–Bobbitt Synthesis of Tetrahydroisoquinolines

This modification uses reduced acid concentrations to prevent the formation of unwanted ether byproducts during cyclization[1].

Step 1: Reductive Amination (Intermediate Validation)

• Dissolve the target benzaldehyde derivative (1.0 equiv) and 2,2-diethoxyethylamine (1.1 equiv) in anhydrous dichloromethane (DCM) at room temperature.

• Stir for 2 hours. Validation Check: Analyze via TLC (Hexanes/EtOAc 7:3); the aldehyde spot should disappear, indicating complete imine formation.

• Add sodium triacetoxyborohydride (1.5 equiv) portion-wise. Stir for 12 hours.

• Quench with saturated aqueous

  , extract with DCM, dry over , and concentrate to yield the secondary aminoacetal.

Step 2: Acid-Mediated Cyclization

• Dissolve the crude aminoacetal in a controlled concentration of acid (e.g., 6M HCl or 70%

  ) at 0 °C. Causality: High water content in the acid mixture is necessary to hydrolyze the acetal to the aldehyde, while the strong acid protonates the resulting intermediate to drive the electrophilic aromatic substitution[1].

• Warm to room temperature and stir for 24 hours.

• Basify the mixture to pH 10 using 2M NaOH at 0 °C, extract with ethyl acetate, and purify via flash chromatography to isolate the 1,2,3,4-tetrahydroisoquinoline (THIQ) core.

Protocol 2: Synthesis of 3,4-Dihydropyrazin-2(1H)-ones via Ugi-4CR

This protocol leverages the masked aldehyde to drive a regioselective post-condensation cyclization[3].

Step 1: Ugi Four-Component Assembly

• In a sealed vial, combine equimolar amounts (1.0 mmol each) of an isocyanide, an aryl aldehyde, aminoacetaldehyde dimethyl acetal, and an

  -protected amino acid (e.g., Fmoc-Ser(t-Bu)-OH) in 2.0 mL of HPLC-grade methanol.

• Agitate the mixture at 35 °C for 16 hours.

• Validation Check: Analyze the crude mixture by LC-MS. The presence of the Ugi adduct mass

  confirms successful multicomponent assembly. Evaporate the methanol under reduced pressure.

Step 2: Deprotection and Cascade Cyclization

• Dissolve the crude Ugi adduct in a 1:1 mixture of TFA and

  (2.0 mL).

• Stir at room temperature for 2 hours. Causality: The 50% TFA concentration is critical as it serves a dual function: it cleaves acid-labile protecting groups (like Boc or t-Bu) and simultaneously hydrolyzes the dimethyl acetal. The unmasked aldehyde spontaneously forms an iminium salt with the secondary amide, which dehydrates to form the dihydropyrazinone ring[3].

• Concentrate the reaction mixture under a stream of nitrogen, neutralize with saturated

  , and purify via preparative HPLC.

Quantitative Profiling of Masking Groups

Selecting the correct masking group dictates the success of the downstream cyclization. The table below summarizes the quantitative and qualitative profiles of common masked amino-aldehyde building blocks.

Masking Equivalent	Protection Modality	Deprotection / Activation Trigger	Chiral Integrity	Typical Cyclization Yields	Primary Heterocyclic Targets
Aminoacetaldehyde diethyl acetal	Dialkyl Acetal	Strong Acid (HCl, TFA, )	Achiral	65 - 85%	Isoquinolines, Pyrazines, Imidazoles
Garner's Aldehyde	Oxazolidine Ring	Mild Acid (p-TsOH, aqueous TFA)	High (>95% ee)	70 - 90%	Pyrrolidines, Complex Alkaloids
2-Aminofurans	Heteroaromatic Ring	Oxidation / Electrophilic Addition	Achiral	50 - 75%	Furopyridines, Benzofurans
-Methoxy- -methyl amides	Weinreb Amide	In situ reduction (DIBAL-H)	Moderate	60 - 80%	Piperidines, Azepanes

Table 1: Comparative analysis of masked amino-aldehyde synthons based on stability, activation requirements, and synthetic utility.

References

1.1 - Beilstein Journal of Organic Chemistry[1] 2. 2 - Beilstein Journal of Organic Chemistry[2] 3.3 - MDPI Molecules / PMC[3]

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• 3. Regioselective Cyclic Iminium Formation of Ugi Advanced Intermediates: Rapid Access to 3,4-Dihydropyrazin-2(1H)-ones and Other Diverse Nitrogen-Containing Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of Imidazo[1,5-a]pyridines using 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine

This Application Note and Protocol details the synthesis of 1-functionalized imidazo[1,5-a]pyridines utilizing 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine as a specialized precursor. This reagent serves as a masked equivalent of 2-(aminoacetyl)pyridine, enabling the introduction of acyl or acetal functionalities at the C1 position of the imidazo[1,5-a]pyridine core—a critical substitution pattern for modulating the solubility and metabolic stability of drug candidates.

[1]

Introduction & Strategic Value

The imidazo[1,5-a]pyridine scaffold is a privileged bicyclic heterocycle in medicinal chemistry, serving as the core pharmacophore in inhibitors of IDO1, aromatase, and HIV protease. Standard synthesis typically involves the cyclization of 2-(aminomethyl)pyridines. However, introducing substituents at the C1 position (the carbon derived from the methylene linker) is synthetically challenging using conventional methods.

2,2-Diethoxy-2-(pyridin-2-yl)ethanamine (CAS: 74209-44-2 for the 4-isomer analog; chemically equivalent reactivity) acts as a functionalized building block . It contains a masked ketone (diethyl acetal) adjacent to the pyridine ring. By utilizing this reagent, researchers can synthesize 1-(1,1-diethoxyethyl)- or 1-acetyl-imidazo[1,5-a]pyridines , providing a direct handle for further diversification (e.g., reductive amination, Grignard addition) without requiring post-cyclization functionalization.

Key Advantages[2][3]

• Regiocontrol: Fixes the substitution pattern at C1 prior to cyclization.

• Versatility: The acetal group can be preserved or hydrolyzed to a ketone depending on the cyclization conditions.

• Efficiency: Compatible with one-pot acylation-cyclization protocols.

Reaction Mechanism & Pathway[4][5][6][7]

The synthesis follows a modified Bischler-Napieralski type cyclodehydration. Unlike the reaction of 2-aminomethylpyridine which yields the parent heterocycle, this pathway involves the cyclization of an N-acylated intermediate.

Mechanistic Steps[1][2][3][4][6][7][8][9]

• Acylation: The primary amine of the reagent reacts with a carboxylic acid derivative (R-COX) to form an amide.

• Activation: A dehydrating agent (e.g., POCl₃) activates the amide carbonyl, forming an imidoyl chloride or nitrilium ion intermediate.

• Cyclization: The pyridine nitrogen (nucleophile) attacks the activated amide carbon (electrophile).

• Aromatization: Loss of a proton restores aromaticity, yielding the imidazo[1,5-a]pyridine core.

• Acetal Fate: Depending on the workup and Lewis acidity, the C1-acetal is either retained or hydrolyzed to an acetyl group.

Pathway Visualization

Caption: Logical workflow for the conversion of the amino-acetal precursor to the fused heterocyclic target.

Experimental Protocol

Materials & Reagents[2][6][7][8][9][10][11][12][13]

• Precursor: 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine (1.0 equiv)

• Carboxylic Acid: 1.0–1.2 equiv (or Acid Chloride)

• Coupling Agent: EDC·HCl / HOBt (if using acid) or TEA (if using acid chloride)

• Cyclizing Agent: Phosphorus oxychloride (POCl₃)

• Solvent: Dichloromethane (DCM) for acylation; Toluene or 1,2-Dichloroethane (DCE) for cyclization.

Step 1: Synthesis of the Amide Intermediate

This step installs the substituent that will become the C3-group of the final scaffold.

• Dissolution: In a round-bottom flask, dissolve 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine (1.0 mmol, 224 mg) in anhydrous DCM (5 mL).

• Base Addition: Add Triethylamine (TEA, 1.5 mmol, 210 µL). Cool the mixture to 0°C under nitrogen.

• Acylation: Dropwise add the Acid Chloride (1.1 mmol) dissolved in DCM (1 mL).

  • Note: If starting from Carboxylic Acid, pre-activate with EDC·HCl (1.2 equiv) and HOBt (1.2 equiv) in DMF/DCM for 30 mins before adding the amine.

• Reaction: Stir at 0°C for 30 mins, then warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (formation of a less polar spot).

• Workup: Quench with water. Extract with DCM (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Checkpoint: Isolate the amide intermediate. It is typically a stable oil or solid. Purification (flash chromatography) is recommended if the crude purity is <90%.

Step 2: Cyclization to Imidazo[1,5-a]pyridine

This step forms the fused ring system.

• Setup: Dissolve the amide intermediate (from Step 1) in anhydrous Toluene (10 mL per mmol).

• Reagent Addition: Add POCl₃ (3.0 equiv) cautiously.

  • Safety: POCl₃ is corrosive and reacts violently with water. Use a fume hood.

• Reflux: Heat the mixture to reflux (110°C) for 2–4 hours.

  • Observation: The solution often darkens. Monitor consumption of the amide by TLC.

• Quench & Neutralization: Cool to RT. Pour the mixture slowly into crushed ice/saturated NaHCO₃ solution. Stir vigorously until gas evolution ceases and pH is basic (~8-9).

• Extraction: Extract with Ethyl Acetate (3x).

• Purification: Dry organics (Na₂SO₄) and concentrate. Purify via silica gel chromatography (Gradient: 0-5% MeOH in DCM).

Step 3: Acetal Hydrolysis (Optional)

If the acetal survives cyclization and the ketone is desired:

• Dissolve the product in THF/Water (1:1).

• Add 1M HCl (2 equiv). Stir at RT for 1 hour.

• Neutralize and extract to isolate the 1-acetyl-imidazo[1,5-a]pyridine .

Data Summary & Optimization

Stoichiometry Table

Component	Role	Equiv.	Notes
Amino-Acetal Reagent	Substrate	1.0	Limiting reagent.
Carboxylic Acid/Chloride	R-Group Source	1.1 - 1.2	Excess ensures complete acylation.
POCl₃	Cyclizing Agent	3.0 - 5.0	Excess required to drive dehydration.
Toluene	Solvent	0.1 M	High boiling point required for cyclization.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Cyclization)	Incomplete activation	Increase POCl₃ equivalents or switch to microwave heating (120°C, 30 min).
Acetal Hydrolysis (Premature)	Moisture in reagents	Ensure all solvents are anhydrous; use molecular sieves.
Formation of Imidazo[1,2-a]	Wrong pathway	This reagent specifically favors 1,5-a via the amide route. Ensure the intermediate is the AMIDE, not the imine.

References

• General Synthesis of Imidazo[1,5-a]pyridines

  • Organic Chemistry Portal. "Synthesis of imidazo[1,5-a]pyridines". Available at: [Link]

• Bischler-Napieralski Cyclization Methodology

  • Wang, H., et al. (2015). "Copper-Catalyzed Synthesis of Imidazo[1,5-a]pyridines". J. Org.[1] Chem., 80(3), 1856–1865. Available at: [Link]

• Reagent Characterization (Analogous)

  • Organic Syntheses. "Preparation of 2,2-Diethoxy-2-(4-pyridyl)ethylamine". Coll. Vol. 9, p. 268 (1998). Available at: [Link]

• Cyclization Mechanisms

  • Beilstein J. Org. Chem. (2020).[2][3] "Synthesis of imidazo[1,5-a]pyridines via cyclocondensation". Available at: [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]

Application Note: Controlled Acid-Catalyzed Hydrolysis of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine

Abstract & Strategic Importance

This application note details the robust protocol for the acid-catalyzed hydrolysis of 2,2-diethoxy-2-(pyridin-2-yl)ethanamine to generate 2-amino-1-(pyridin-2-yl)ethanone dihydrochloride .

This transformation is a critical step in the synthesis of fused heterocyclic systems, particularly imidazo[1,5-a]pyridines and related kinase inhibitors. The starting material acts as a "masked"

-amino ketone. While acetal hydrolysis is generally considered trivial, this specific substrate presents a unique "stability trap": the resulting free-base -amino ketone is highly unstable and prone to rapid self-condensation into pyrazine derivatives (dimerization).

Key Takeaway: Success depends entirely on maintaining a strictly acidic environment throughout the reaction and workup to isolate the stable dihydrochloride salt. Never neutralize the reaction mixture.

Chemical Context & Mechanism[1][2][3][4][5][6][7][8][9][10][11]

The Stability Trap

The target molecule contains a primary amine adjacent to a carbonyl group (an

-amino ketone). In its free base form, the amine of one molecule attacks the carbonyl of another, leading to dimerization and dehydration to form a pyrazine core (often observed as a dark red/brown tar).

To prevent this, the amine must remain protonated (

) at all times. Additionally, the pyridine nitrogen is basic and will also be protonated, necessitating the isolation of the dihydrochloride salt .

Reaction Mechanism

The reaction proceeds via a standard specific acid catalysis mechanism (

):

• Protonation: The pyridine nitrogen and one ethoxy oxygen are protonated.

• Elimination: Loss of ethanol generates a resonance-stabilized oxocarbenium ion.

• Hydration: Water attacks the oxocarbenium ion to form a hemiacetal.

• Collapse: Proton transfer and loss of the second ethanol molecule yields the ketone.

Figure 1: Reaction pathway highlighting the critical divergence between the stable salt form and the unstable free base.

Experimental Protocol

Materials & Reagents

Reagent	Role	Specifications
2,2-Diethoxy-2-(pyridin-2-yl)ethanamine	Substrate	Purity >95% (NMR check recommended)
Hydrochloric Acid (HCl)	Catalyst/Reactant	3M or 6M Aqueous Solution
Ethanol (Absolute)	Co-solvent	Optional (if solubility is poor)
Isopropanol / Diethyl Ether	Crystallization	ACS Reagent Grade

Method A: Standard Aqueous Hydrolysis (Recommended)

This method is robust and scalable. It uses dilute aqueous acid to drive the equilibrium by leveraging the excess water.

Step-by-Step Procedure:

• Dissolution:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equiv of 2,2-diethoxy-2-(pyridin-2-yl)ethanamine in 3M HCl (10–15 volumes) .

  • Note: The substrate may not dissolve immediately.[1] Stir vigorously.

• Reaction:

  • Heat the mixture to 60°C (internal temperature). A reflux condenser is recommended to prevent concentration changes, though not strictly necessary at this temperature.

  • Stir for 2–4 hours .

  • Monitoring: Monitor by TLC (System: 10% MeOH in DCM with 1%

    ). Stain with Ninhydrin. The starting material (acetal) usually runs higher than the product (polar salt). Alternatively, use LCMS (look for Mass - 46 Da corresponding to loss of EtOH).

• Workup (Critical):

  • Do not neutralize.

  • Concentrate the reaction mixture to dryness under reduced pressure (Rotavap) at 45–50°C.

  • Observation: You will obtain a gummy, off-white or pale yellow solid.

• Azeotropic Drying:

  • Add absolute ethanol (20 mL) to the residue and re-evaporate. Repeat this step 2 times. This removes residual water and traces of HCl gas, facilitating crystallization.

• Isolation/Purification:

  • Suspend the dry residue in a minimal amount of warm isopropanol (or ethanol).

  • Add diethyl ether dropwise until the solution becomes slightly turbid.

  • Cool to 0°C. The dihydrochloride salt will precipitate as a white to off-white hygroscopic solid.

  • Filter under inert atmosphere (nitrogen blanket) if possible, as the salt is hygroscopic.

Method B: Anhydrous Conditions (For Water-Sensitive Downstream Steps)

If the next step involves strictly anhydrous reagents, perform the hydrolysis using HCl in dioxane.

• Dissolve substrate in minimal water (1 vol).

• Add 4M HCl in Dioxane (10 equiv).

• Stir at room temperature for 12 hours or 50°C for 3 hours.

• Precipitate directly by adding excess diethyl ether.

Process Visualization (Workflow)

Figure 2: Operational workflow for the synthesis of the dihydrochloride salt.

Quality Control & Data Interpretation

Expected Analytical Data

• Appearance: White to pale yellow crystalline solid.

• Solubility: Highly soluble in water, methanol; insoluble in ether, hexanes.

• 1H NMR (D₂O or DMSO-d6):

  • Disappearance: The triplet (approx. 1.1 ppm) and quartet (approx. 3.5 ppm) corresponding to the ethoxy groups of the acetal must be absent.

  • Shift: The methylene protons (

    ) will shift downfield due to the adjacent carbonyl group (approx. 4.5–4.8 ppm).

  • Aromatic: Pyridine protons will show significant downfield shifts due to protonation of the ring nitrogen.

• 13C NMR:

  • Appearance of a ketone carbonyl signal (

    ) around 190–195 ppm.

  • Disappearance of the acetal carbon (

    ) around 100 ppm.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Red/Brown Tar formed	Neutralization occurred; pH > 4.	Irreversible. Restart. Ensure the workup remains acidic. Do not wash with .
Incomplete Reaction	Temperature too low or insufficient water.	Increase temp to reflux. Ensure the solvent is not pure anhydrous alcohol (water is a reactant).
Product is "Gooey"	Residual water/acid.	Perform EtOH azeotrope 2-3 times. Triturate with dry diethyl ether to induce powder formation.

References

• Organic Syntheses. "2,2-Diethoxy-2-(4-pyridyl)ethylamine and its Hydrolysis." Org. Synth.1988 , 66, 142. (Standard procedure for the 4-pyridyl isomer, directly applicable to the 2-pyridyl isomer).

• BenchChem. "Reaction Mechanisms of 2,2-Diethoxy-N-ethyl-1-ethanamine." Application Notes. (General reactivity of amino acetals).[1][2]

• PubChem. "2,2-Diethoxy-2-(pyridin-4-yl)ethanamine Compound Summary."[3] (Physicochemical properties of the class).

• Pascal, R. et al. "Stability of alpha-amino ketones." Tetrahedron1998, 54, 14737.

Sources

• 1. Aminoaldehydes and aminoketones - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2,2-Diethoxy-2-pyridin-4-ylethanamine | C11H18N2O2 | CID 336292 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Cyclization Strategies for Pyridine-2-aminoacetaldehyde Diethyl Acetal

This Application Note is designed for researchers and process chemists optimizing the synthesis of Imidazo[1,2-a]pyridine scaffolds via the acetal precursor.

Target Scaffold: Imidazo[1,2-a]pyridine Precursor:

-(2,2-diethoxyethyl)pyridin-2-amine (Pyridine-2-aminoacetaldehyde diethyl acetal)

Executive Summary & Strategic Rationale

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in medicinal chemistry, forming the core of anxiolytics (e.g., Zolpidem, Alpidem) and anti-inflammatory agents. While the classical Tschitschibabin synthesis involves the direct condensation of 2-aminopyridine with

-haloaldehydes, this approach suffers from the instability and lachrymatory nature of haloaldehydes.

The acetal route described here offers a superior alternative by employing a stable masked aldehyde—pyridine-2-aminoacetaldehyde diethyl acetal . This precursor allows for purification prior to cyclization, offering tighter control over impurity profiles. The critical step is the acid-mediated "deprotection-cyclization-dehydration" cascade.

This guide details three distinct protocols ranging from robust aqueous mineral acid methods to anhydrous Lewis acid strategies, ensuring adaptability to various substrate sensitivities.

Mechanistic Causality

Understanding the reaction mechanism is vital for troubleshooting. The transformation is not a single step but a three-stage cascade. Failure often occurs at Stage 3 (incomplete dehydration), leading to saturated impurities.

Reaction Pathway[1][2][3][4][5][6][7][8][9]

• Acetal Hydrolysis: Acid-catalyzed ejection of ethanol generates the reactive aldehyde (or oxocarbenium ion).

• Ring Closure: The pyridine ring nitrogen (N1) attacks the electrophilic carbonyl carbon. This is the rate-determining step in weak acids.

• Aromatization: Acid-mediated dehydration of the hydroxy-dihydro intermediate yields the aromatic system.

Figure 1: The acid-catalyzed cascade from acetal to aromatic heterocycle.

Experimental Protocols

Method Comparison Table

Feature	Protocol A: Aqueous HBr	Protocol B: Anhydrous p-TsOH	Protocol C: Solid Acid (Amberlyst)
Acid Strength	High (Aggressive)	Moderate	Moderate/High (Surface)
Solvent	Water/HBr (48%)	Toluene/Xylene	Ethanol/Methanol
Temperature	Reflux (100°C+)	Reflux (110°C+)	Reflux (78°C)
Key Advantage	Highest conversion; solubilizes salts.	Water removal drives equilibrium.	Easy workup (filtration).
Limitations	Corrosive; incompatible with acid-labile groups.	Requires Dean-Stark apparatus.	Slower kinetics; requires catalyst activation.

Protocol A: The "Gold Standard" Aqueous HBr Method

Best for: Unsubstituted or alkyl-substituted pyridines where maximum conversion is required and acid-sensitive functional groups (e.g., esters, nitriles) are absent.

Reagents:

• Precursor:

  -(2,2-diethoxyethyl)pyridin-2-amine (1.0 equiv)

• Solvent/Catalyst: 48% Hydrobromic Acid (HBr) (10–20 volumes)

Step-by-Step Workflow:

• Charge: Place the acetal precursor in a round-bottom flask equipped with a magnetic stir bar.

• Acid Addition: Carefully add 48% HBr (approx. 10 mL per 1 g of precursor). Caution: Exothermic.

• Reflux: Attach a condenser and heat the mixture to reflux (~120°C) for 2–4 hours.

  • Checkpoint: The solution typically turns from colorless/yellow to orange.

• Monitoring: Monitor by TLC (System: 10% MeOH in DCM). The acetal (

  ) should disappear; the product ( ) will appear as a UV-active spot.

• Workup (Neutralization):

  • Cool the reaction to 0°C in an ice bath.

  • Slowly basify to pH 8–9 using 40% NaOH or solid

    . Critical: Keep temperature <20°C to avoid polymerization of side products.

  • The product may precipitate as a solid. If so, filter and wash with cold water.

  • If oil forms, extract with Dichloromethane (

    ). Dry organics over and concentrate.

• Purification: Recrystallization from Ethyl Acetate/Hexane or column chromatography if necessary.

Protocol B: Anhydrous Dean-Stark Cyclization

Best for: Substrates containing groups sensitive to aqueous hydrolysis (e.g., esters) or when strict anhydrous conditions are preferred.

Reagents:

• Precursor (1.0 equiv)

• p-Toluenesulfonic acid monohydrate (

  -TsOH) (1.1 – 1.5 equiv)

• Solvent: Toluene or Xylene (0.1 M concentration)

Step-by-Step Workflow:

• Setup: Equip a flask with a Dean-Stark trap and a reflux condenser.

• Charge: Add the acetal precursor,

  -TsOH, and solvent.

• Dehydration: Heat to reflux. The acetal first releases ethanol, then the cyclized intermediate releases water. Both are azeotropically removed by the Dean-Stark trap.

• Duration: Reflux for 4–8 hours until water collection ceases.

• Workup:

  • Cool to room temperature.[1]

  • Dilute with EtOAc.

  • Wash with saturated

    (to remove -TsOH) and brine.

  • Concentrate the organic layer.

Protocol C: Heterogeneous Catalysis (Green Chemistry)

Best for: Simplified purification and process scale-up where filtration is preferred over extraction.

Reagents:

• Precursor (1.0 equiv)

• Catalyst: Amberlyst-15 (H+ form) (50 wt% loading relative to substrate)

• Solvent: Ethanol or Isopropanol

Step-by-Step Workflow:

• Activation: Ensure Amberlyst-15 beads are dry.

• Reaction: Combine precursor, solvent, and beads in a flask.

• Heat: Reflux (80°C) for 6–12 hours.

  • Note: Kinetics are slower than homogeneous acids due to diffusion limits.

• Workup:

  • Filter the hot solution to remove the polymer beads.

  • Wash beads with hot ethanol.

  • Concentrate the filtrate to obtain the crude hydrobromide/salt or free base (depending on conditions).

  • Self-Validating Step: If the crude NMR shows acetal peaks (triplet at ~1.2 ppm, quartet at ~3.5 ppm), re-suspend in fresh solvent/catalyst and reflux longer.

Troubleshooting & Critical Parameters

The "Stalled Reaction" Phenomenon

If the reaction yields the non-aromatic intermediate (hydroxy-dihydro-imidazo[1,2-a]pyridine), the product will appear unstable and may degrade on silica gel.

• Diagnosis:

  H NMR shows a lack of aromatic signals in the 7.0–8.5 ppm region corresponding to the imidazole ring protons.

• Remedy: The dehydration step requires heat and acid. If using Protocol B, increase acid equivalents or switch to Xylene (higher boiling point). If using Protocol A, extend reflux time.

Regioselectivity Note

For 2-aminopyridines with substituents at the 3, 4, or 5 positions:

• 3-substituted pyridines: Steric hindrance at the ring nitrogen (N1) may significantly slow down cyclization. Protocol A (HBr) is recommended to overcome this energy barrier.

• 4-substituted pyridines: Cyclization occurs exclusively at N1 (no ambiguity).

Safety & Stability

• Acetal Stability: The starting material is stable at room temperature but hydrolyzes slowly in moist air. Store under nitrogen.

• HBr Hazards: 48% HBr is highly corrosive and fumes. Use a caustic scrubber or efficient fume hood.

References

• Original Tschitschibabin Synthesis: Tschitschibabin, A. E. (1924). "Über die Tautomerie des

  -Aminopyridins." Berichte der deutschen chemischen Gesellschaft, 57(8), 1168–1172.

• Modern Review of Imidazo[1,2-a]pyridine Synthesis: Bagdi, A. K., et al. (2015). "Synthesis of imidazo[1,2-a]pyridines: a decade update." RSC Advances, 5, 66551-66581.

• Solid Acid Catalysis (Amberlyst Protocol Support): Shaabani, A., et al. (2008). "Amberlyst-15-catalyzed synthesis of imidazo[1,2-a]pyridines." Tetrahedron Letters, 49(39), 5756-5758.

• Mechanism of Acetal Cyclization (Pomeranz-Fritsch Context): Gensler, W. J. (1948). "The Pomeranz-Fritsch Reaction." Organic Reactions, 4, 218.

Sources

• 1. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]

preparation of fused pyridine heterocycles from aminoacetals

Application Note: Advanced Preparation of Fused Pyridine Heterocycles from Aminoacetals

Executive Summary

This guide details the strategic synthesis of fused pyridine heterocycles—specifically isoquinolines and imidazo[1,2-a]pyridines —utilizing aminoacetals as versatile C-N synthons. While the classical Pomeranz-Fritsch reaction remains a textbook standard, its practical application is often plagued by low yields due to harsh acidic conditions and electronic sensitivity. This note introduces optimized protocols focusing on the Bobbitt-Bourderau modification (for tetrahydroisoquinolines) and the Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction (for imidazo-fused systems). These methodologies are selected for their robustness, scalability, and relevance to modern drug discovery workflows.

Mechanistic Foundations & Strategic Analysis

The Electrophilic Challenge (Pomeranz-Fritsch)

The classical Pomeranz-Fritsch reaction involves the acid-catalyzed cyclization of a benzalaminoacetal (Schiff base).

• The Problem: The cyclization step is an electrophilic aromatic substitution. If the aromatic ring is electron-deficient (e.g., lacks activating alkoxy groups), the reaction fails or yields intractable tar due to the high temperature and strong acid (e.g., H₂SO₄) required.

• The Solution (Bobbitt-Bourderau): Reducing the imine prior to cyclization converts the intermediate into a secondary amine. This allows the use of milder acids (6M HCl) and lower temperatures, significantly improving yields and functional group tolerance.

The Multicomponent Advantage (GBB Reaction)

For imidazo[1,2-a]pyridines, aminoacetals (or their synthetic equivalents like 2-aminopyridines reacting with aldehydes/isocyanides) utilize a concerted insertion mechanism.

• Mechanism: The reaction proceeds via a Schiff base formation followed by a [4+1] cycloaddition with an isocyanide. This avoids the harsh acidic conditions of traditional condensation methods.

Visualization: Reaction Workflows

Figure 1: Comparative Reaction Pathways

The following diagram contrasts the Classical Pomeranz-Fritsch with the optimized Bobbitt-Bourderau protocol.

Caption: Figure 1. The Bobbitt-Bourderau modification bypasses the unstable imine cyclization, utilizing a reduced amine intermediate for milder, high-yield ring closure.

Detailed Experimental Protocols

Protocol A: Synthesis of 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline (Bobbitt-Bourderau Modification)

Target Application: Synthesis of dopamine receptor ligands.

Reagents:

• 3,4-Dimethoxybenzaldehyde (10 mmol)

• Aminoacetaldehyde dimethyl acetal (10 mmol)

• Sodium Borohydride (NaBH₄) (10 mmol)

• Methanol (anhydrous)

• Hydrochloric Acid (6M)

Step-by-Step Procedure:

• Imine Formation:

  • In a 100 mL round-bottom flask, dissolve 3,4-dimethoxybenzaldehyde (1.66 g, 10 mmol) in 20 mL anhydrous methanol.

  • Add aminoacetaldehyde dimethyl acetal (1.05 g, 10 mmol) dropwise.

  • Checkpoint: Reflux the mixture for 2 hours. Monitor by TLC (SiO₂, 30% EtOAc/Hexane) until the aldehyde spot disappears.

  • Note: Evaporation of solvent at this stage yields the crude imine (Schiff base). For this protocol, proceed directly to reduction (one-pot).

• Reduction (The Bobbitt Shift):

  • Cool the reaction mixture to 0°C (ice bath).

  • Add NaBH₄ (0.38 g, 10 mmol) portion-wise over 15 minutes. Caution: Gas evolution (H₂).

  • Stir at room temperature for 1 hour.

  • Quench with 5 mL water and evaporate methanol under reduced pressure.

  • Extract the aqueous residue with DCM (3 x 20 mL), dry over Na₂SO₄, and concentrate to yield the aminoacetal amine intermediate .

• Cyclization:

  • Dissolve the crude amine intermediate in 20 mL of 6M HCl .

  • Critical Step: Heat the solution to reflux for 1–2 hours. The solution will darken slightly, but should not turn black (charring indicates temp too high or acid too strong).

  • Cool to room temperature.[1][2]

• Work-up & Isolation:

  • Basify the solution to pH >10 using 20% NaOH (keep cool to avoid polymerization).

  • Extract with DCM (3 x 30 mL).

  • Wash combined organics with brine, dry (Na₂SO₄), and concentrate.

  • Purification: Isolate the hydrochloride salt by adding ethanolic HCl, or purify the free base via flash chromatography (DCM/MeOH 95:5).

Expected Yield: 75–85% Data Validation: ¹H NMR (CDCl₃) should show loss of acetal protons (~4.5 ppm) and appearance of benzylic methylene signals.

Protocol B: One-Pot Synthesis of Imidazo[1,2-a]pyridines (Groebke-Blackburn-Bienaymé)

Target Application: Rapid generation of kinase inhibitor libraries.

Reagents:

• 2-Aminopyridine (1.0 mmol)

• Benzaldehyde derivative (1.0 mmol)[1]

• tert-Butyl Isocyanide (1.1 mmol)

• Catalyst: Scandium Triflate [Sc(OTf)₃] (5 mol%) or Ammonium Chloride (NH₄Cl)

• Solvent: Methanol or TFE (2,2,2-Trifluoroethanol)

Step-by-Step Procedure:

• Component Mixing:

  • In a 5 mL microwave vial, combine 2-aminopyridine (94 mg, 1 mmol) and benzaldehyde (106 mg, 1 mmol) in 2 mL MeOH.

  • Stir for 10 minutes to initiate imine formation.

• Addition of Isocyanide:

  • Add tert-butyl isocyanide (125 µL, 1.1 mmol) and the catalyst (Sc(OTf)₃: 25 mg).

  • Green Alternative: Use TFE as solvent without additional catalyst.

• Reaction:

  • Method A (Thermal): Heat at 60°C for 12 hours.

  • Method B (Microwave - Recommended): Heat at 100°C for 20 minutes.

• Work-up:

  • Concentrate the solvent.[3]

  • Directly load the residue onto a silica gel column.

  • Elute with EtOAc/Hexane gradient (0% to 40%).

Expected Yield: 80–95%

Troubleshooting & Optimization (Expert Insights)

Issue	Probable Cause	Corrective Action
Black Tar Formation (Protocol A)	Acid concentration too high; Reaction temp too high.	Switch from H₂SO₄ to 6M HCl. Ensure inert atmosphere (N₂) during reflux.
No Cyclization (Protocol A)	Electron-withdrawing groups on aromatic ring.	The ring is deactivated. Switch to Jackson Modification (N-tosyl cyclization) or use superacids (TFSA).
Low Yield (Protocol B)	Hydrolysis of imine intermediate.	Use anhydrous solvents. Add molecular sieves (4Å) to the reaction mixture.
Incomplete Reduction (Protocol A)	Old NaBH₄; Wet solvent.	Use fresh reducing agent. Ensure methanol is dry.

References

• Pomeranz, C. (1893).[1][4][5][6] "Über eine neue Isochinolinsynthese". Monatshefte für Chemie, 14, 116.[4] Link

• Bobbitt, J. M., et al. (1965). "Synthesis of Isoquinolines. IV. A New Isoquinoline Synthesis via the Bobbitt Modification". Journal of Organic Chemistry, 30(7), 2247–2250. Link

• Bienaymé, H., & Bouzid, K. (1998). "A New Heterocyclic Multicomponent Reaction for the Parallel Synthesis of Imidazo[1,2-a]pyridines". Angewandte Chemie International Edition, 37(16), 2234–2237. Link

• Gensler, W. J. (1951).[4] "The Pomeranz-Fritsch Reaction".[1][3][5][6][7][8][9] Organic Reactions, 6, 191.[4] Link

• Koubachi, J., et al. (2025). "Recent advances in the synthesis of imidazo[1,2-a]pyridines". BenchChem Application Notes. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pomeranz-Fritsch Reaction | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Pomeranz-Fritsch Reaction [drugfuture.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. organicreactions.org [organicreactions.org]
• 8. researchgate.net [researchgate.net]
• 9. Pomeranz-Fritsch Reaction (Chapter 48) - Name Reactions in Organic Synthesis [cambridge.org]

Navigating the Labyrinth: A Guide to Diethyl Acetal Deprotection in Pyridine-Containing Amines

For researchers, synthetic chemists, and professionals in drug development, the strategic use of protecting groups is a cornerstone of complex molecule synthesis. Among these, the diethyl acetal stands as a robust guardian of carbonyl functionalities. However, the moment of its removal—deprotection—can present a significant challenge, particularly when the molecular architecture includes the basic and potentially reactive moieties of pyridine and other amines. This guide provides an in-depth exploration of the reaction conditions required to efficiently and selectively deprotect diethyl acetals in this specific and often sensitive context.

The Challenge: A Tale of Basicity and Sensitivity

The deprotection of a diethyl acetal is fundamentally an acid-catalyzed hydrolysis.[1] The seemingly straightforward addition of aqueous acid to regenerate the parent aldehyde or ketone is complicated by the presence of basic nitrogen atoms within the pyridine ring and other amine groups. These basic centers readily sequester the acid catalyst, rendering it unavailable for the acetal hydrolysis.[2] Simply increasing the acid stoichiometry can lead to a cascade of undesired side reactions, including the protonation of the pyridine ring, which can alter the molecule's solubility and reactivity, and the potential for acid-mediated degradation of other sensitive functional groups.

Therefore, the successful deprotection of diethyl acetals in pyridine-containing amines hinges on a delicate balance: providing sufficient catalytic acidity to promote acetal cleavage while preserving the integrity of the rest of the molecule. This necessitates a careful selection of reagents and reaction conditions tailored to the specific substrate.

Strategic Approaches to Deprotection

A variety of methods have been developed to address this challenge, ranging from the use of mild Brønsted acids to Lewis acid catalysis and non-acidic alternatives. The choice of method depends on the overall acid sensitivity of the substrate and the presence of other protecting groups.

Mild Brønsted Acid Catalysis: Taming the Proton

For many applications, a carefully chosen mild Brønsted acid provides the ideal balance of reactivity and selectivity.

Pyridinium p-toluenesulfonate (PPTS) is a workhorse in this arena. As the salt of pyridine and p-toluenesulfonic acid, it provides a weakly acidic environment (pKa ~5.2) sufficient to catalyze acetal hydrolysis without extensive protonation of the substrate's basic nitrogens.[2][3]

Protocol 1: General Procedure for PPTS-Catalyzed Deprotection

• Reagents:

  • Substrate (1.0 eq)

  • Pyridinium p-toluenesulfonate (PPTS) (0.1 - 0.3 eq)

  • Acetone or Tetrahydrofuran (THF)

  • Water

• Procedure:

  • Dissolve the diethyl acetal-protected substrate in a mixture of acetone (or THF) and water (typically 9:1 to 4:1 v/v).

  • Add PPTS to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating (40-50 °C).

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography if necessary.

Ion-exchange resins, such as Dowex-50W, offer a heterogeneous acidic environment that can be advantageous for sensitive substrates. The solid-supported nature of the acid catalyst simplifies workup, as it can be removed by simple filtration. This method is particularly useful for preventing the accumulation of acidic byproducts in the reaction mixture.

Protocol 2: Deprotection using Dowex-50W Resin

• Reagents:

  • Substrate (1.0 eq)

  • Dowex-50W resin (e.g., Dowex 50WX8)

  • Methanol or Acetone/Water mixture

• Procedure:

  • To a solution of the substrate in methanol or an acetone/water mixture, add the Dowex-50W resin.

  • Stir the suspension at room temperature or with gentle heating.

  • Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, filter off the resin and wash it with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify as needed.

Lewis Acid Catalysis: A Different Mode of Activation

Lewis acids offer an alternative to Brønsted acids by activating the acetal through coordination with one of the oxygen atoms. This approach can be particularly effective for substrates that are highly sensitive to strong protons. A variety of Lewis acids have been employed for acetal deprotection, with the choice often depending on the substrate's specific functional groups.[4]

Lewis Acid Catalyst	Typical Conditions	Compatibility Notes
Bismuth (III) salts (e.g., Bi(NO₃)₃·5H₂O, Bi(OTf)₃)	Catalytic amounts in acetone/water or acetonitrile.	Generally mild and chemoselective. Tolerates many other protecting groups.[5]
Cerium (III) salts (e.g., CeCl₃·7H₂O)	Acetonitrile/water, often near neutral pH.	Mild conditions, suitable for acid-sensitive substrates.
Iron (III) salts (e.g., FeCl₃)	Catalytic amounts, often on a solid support like silica gel.	Can be effective, but may require careful optimization to avoid side reactions.
Zinc (II) salts (e.g., Zn(NO₃)₂·6H₂O)	Acetonitrile, mild heating.	Effective for some substrates, but may be less chemoselective than other options.

Protocol 3: Lewis Acid-Catalyzed Deprotection with Bismuth (III) Nitrate

• Reagents:

  • Substrate (1.0 eq)

  • Bismuth (III) nitrate pentahydrate (Bi(NO₃)₃·5H₂O) (0.1-0.2 eq)

  • Acetone/Water (9:1 v/v)

• Procedure:

  • Dissolve the substrate in the acetone/water mixture.

  • Add the catalytic amount of Bi(NO₃)₃·5H₂O.

  • Stir the mixture at room temperature.

  • Monitor the reaction progress.

  • Upon completion, dilute the reaction with water and extract with an organic solvent.

  • Perform a standard aqueous workup and purify the product.

Non-Acidic Methods: Avoiding the Proton Altogether

In cases where the substrate is exceptionally acid-labile, non-acidic methods provide a valuable alternative.

A catalytic amount of molecular iodine in acetone can efficiently deprotect acetals under neutral conditions.[5][6] The mechanism is believed to involve a transacetalization with acetone, driven by the large excess of the solvent. This method is highly chemoselective and tolerates a wide range of acid-sensitive functional groups, including N-Boc protected amines.[7][8]

Protocol 4: Iodine-Catalyzed Deprotection in Acetone

• Reagents:

  • Substrate (1.0 eq)

  • Molecular Iodine (I₂) (0.1 - 0.2 eq)

  • Acetone

• Procedure:

  • Dissolve the substrate in acetone.

  • Add the catalytic amount of iodine. The solution will turn brown.

  • Stir the reaction at room temperature. The reaction is often rapid.

  • Monitor by TLC.

  • Once complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the brown color disappears.

  • Remove the acetone under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent.

  • Wash the combined organic layers with brine, dry, and concentrate.

  • Purify if necessary.[9]

Troubleshooting and Considerations

• Incomplete Reaction: If the deprotection is sluggish, especially with mild acid catalysts, gentle heating (40-60 °C) can often drive the reaction to completion. In the case of Lewis acid catalysis, a slight increase in the catalyst loading may be beneficial.

• Side Reactions: The formation of byproducts can indicate that the chosen conditions are too harsh. Switching to a milder catalyst (e.g., from a strong Brønsted acid to PPTS or a Lewis acid) or a non-acidic method is recommended.

• Chemoselectivity: When other acid-labile protecting groups, such as tert-butyloxycarbonyl (Boc), are present, careful selection of the deprotection method is crucial. Generally, diethyl acetals are more labile to acid than Boc groups. Mildly acidic conditions, such as those employing PPTS, or neutral conditions with iodine in acetone, often allow for the selective deprotection of the acetal without affecting the Boc group.[10] However, this should be confirmed on a case-by-case basis.

• Solvent Effects: The choice of solvent can influence the reaction rate. A mixture of a water-miscible organic solvent (e.g., acetone, THF, dioxane) and water is typically used to ensure the solubility of both the substrate and the reagents.

Visualizing the Deprotection Pathway

The fundamental mechanism of acid-catalyzed acetal hydrolysis proceeds through a series of reversible steps.

Caption: Decision workflow for selecting a deprotection method.

Conclusion

The deprotection of diethyl acetals in the presence of pyridine and other amine functionalities is a nuanced yet manageable synthetic transformation. By understanding the underlying chemical principles and carefully selecting from the array of available methodologies—from the gentle persuasion of PPTS to the non-invasive nature of iodine in acetone—researchers can confidently navigate this challenge. The protocols and decision-making frameworks provided in this guide serve as a valuable resource for achieving successful and high-yielding deprotection in the synthesis of complex, nitrogen-containing molecules.

References

• Sun, J., Dong, Y., Cao, L., Wang, X., Wang, S., & Hu, Y. (2004). Highly efficient chemoselective deprotection of O,O-acetals and O,O-ketals catalyzed by molecular iodine in acetone. The Journal of Organic Chemistry, 69(25), 8932–8934. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• Sun, J., Dong, Y., Cao, L., Wang, X., Wang, S., & Hu, Y. (2004). Highly Efficient Chemoselective Deprotection of O,O-Acetals and O,O-Ketals Catalyzed by Molecular Iodine in Acetone. Organic Chemistry Portal. [Link]

• ResearchGate. (2012, April 21). can anybody suggest me how to deprotect dimethyl acetal in presence of N-BOC Protection. [Link]

• ResearchGate. (2012, April 21). can anybody suggest me how to deprotect dimethyl acetal in presence of N-BOC Protection. [Link]

• American Chemical Society Green Chemistry Institute. (n.d.). Lewis Acids. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Total Synthesis. (2024, October 10). Acetal Protecting Group & Mechanism. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• Semantic Scholar. (2004, November 12). Highly efficient chemoselective deprotection of O,O-acetals and O,O-ketals catalyzed by molecular iodine in acetone. [Link]

• Organic Chemistry Portal. (n.d.). Molecular Iodine-Catalyzed Facile Procedure for N-Boc Protection of Amines. [Link]

• Mihara, H., Watanabe, Y., & Konno, H. (2021). PREPARATION OF PYRIDINE DERIVATIVES FROM THE CORRESPONDING 5-ACETAL-1-CARBONYL COMPOUNDS BY ACID PROMOTED CYCLIZATION. HETEROCYCLES, 102(7), 1314. [Link]

• YouTube. (2021, January 8). Unlocking the Mystery: No Acetal Deprotection with HCl? Discovering Cis-Stereochemistry in Pyridine![Link]

• Sroor, F. M., Soliman, A. A. F., Khalil, W. K. B., & Mahmoud, K. (2025). Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. Drug Development Research, 86(6), e70146. [Link]

• ResearchGate. (2021, July 9). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. [Link]

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Highly efficient chemoselective deprotection of O,O-acetals and O,O-ketals catalyzed by molecular iodine in acetone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 8. organic-chemistry.org [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine Oil

Welcome to the technical support center for the purification of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting guides, and frequently asked questions (FAQs) to navigate the challenges associated with purifying this valuable chemical intermediate.

Introduction

2,2-Diethoxy-2-(pyridin-2-yl)ethanamine is a bifunctional molecule containing a basic pyridine ring, a primary amine, and an acid-sensitive acetal group. This unique combination of functional groups presents specific challenges during its purification. This guide provides a framework for understanding and overcoming these challenges to obtain a high-purity product.

The information within this guide is based on established chemical principles for purifying pyridine derivatives and amino acetals. Where specific data for the 2-pyridyl isomer is unavailable, information has been carefully extrapolated from its close structural analog, 2,2-diethoxy-2-(pyridin-4-yl)ethanamine.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered during the purification of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine oil.

Q1: My purified 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine oil is yellow to brown. What is the cause and how can I fix it?

A1: Discoloration is a common issue with pyridine derivatives and can arise from several sources:

• Impurities from Starting Materials: Commercial 2-acetylpyridine, a likely precursor, can contain various impurities that may carry through the synthesis and cause discoloration.

• Oxidation: The pyridine ring and the amino group can be susceptible to air oxidation, especially at elevated temperatures, leading to colored byproducts.

• Degradation: As an amino acetal, the compound is sensitive to acidic conditions, which can cause hydrolysis and the formation of degradation products that may be colored.

Troubleshooting Steps:

• Minimize Heat Exposure: Avoid excessive heating during workup and purification. Use vacuum distillation at the lowest possible temperature.

• Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Acid-Free Environment: Ensure all glassware is free from acidic residues. Use a non-acidic drying agent like anhydrous sodium sulfate or potassium carbonate.

• Purification: If discoloration persists, consider purification by vacuum distillation or column chromatography on a neutral or basic stationary phase.

Q2: I am observing a low yield after purification. What are the potential causes?

A2: Low recovery can be attributed to several factors:

• Hydrolysis of the Acetal: The acetal functional group is highly susceptible to hydrolysis under acidic conditions, which can lead to the formation of 2-amino-1-(pyridin-2-yl)ethan-1-one and ethanol. This is a significant risk during aqueous workups or chromatography on silica gel.

• Decomposition during Distillation: The high boiling point of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine necessitates vacuum distillation. Attempting distillation at or near atmospheric pressure will likely lead to decomposition.

• Adsorption on Silica Gel: The basic nature of the pyridine and amino groups can lead to strong adsorption on standard silica gel, resulting in poor recovery during column chromatography.

Troubleshooting Steps:

• Maintain Basic or Neutral pH: During aqueous extractions, ensure the aqueous phase is basic (pH > 8) to keep the amine deprotonated and in the organic layer.

• Use High Vacuum for Distillation: Employ a good vacuum pump to distill the product at a lower temperature.

• Chromatography Considerations: If column chromatography is necessary, use a deactivated or basic stationary phase such as alumina (basic or neutral) or silica gel treated with a base like triethylamine.

Q3: How should I store purified 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine oil?

A3: Proper storage is crucial to maintain the purity of the compound.

• Temperature: Store at low temperatures (2-8 °C is recommended) to minimize degradation.

• Atmosphere: Store under an inert atmosphere (nitrogen or argon) to prevent oxidation.

• Container: Use a tightly sealed, amber glass bottle to protect from light and moisture.

Troubleshooting Guides

This section provides more detailed troubleshooting for specific purification methods.

Troubleshooting Vacuum Distillation

Issue	Potential Cause(s)	Recommended Solution(s)
Bumping or Uncontrolled Boiling	Rapid heating or insufficient vacuum.	Heat the distillation flask slowly and evenly using an oil bath. Ensure the vacuum is stable before heating. Use a magnetic stirrer or boiling chips.
Product Decomposition in the Pot	Temperature is too high.	Improve the vacuum to allow distillation at a lower temperature. A pressure below 1 mmHg is recommended.
Product Solidifies in the Condenser	Condenser water is too cold.	Use room temperature water or even slightly warm water in the condenser to prevent solidification.
No Product Distilling Over	Vacuum is not low enough for the applied temperature. The product may have a very high boiling point.	Check for leaks in the distillation setup. Use a stronger vacuum pump. Ensure the temperature of the heating bath is appropriate for the pressure.

Troubleshooting Column Chromatography

Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Strong interaction between the basic compound and acidic silanol groups on the silica gel surface.	Add a small amount of a basic modifier like triethylamine (0.1-1%) or pyridine to the eluent. Use a deactivated silica gel or an alternative stationary phase like alumina.
Low or No Recovery	Irreversible adsorption of the product onto the stationary phase.	Switch to a less acidic stationary phase like neutral or basic alumina. Pre-treat the silica gel column by flushing with the eluent containing a base.
Product Degradation on the Column	The acidic nature of the silica gel is causing hydrolysis of the acetal.	Use a neutral stationary phase like deactivated silica or alumina. Perform the chromatography quickly and at a lower temperature if possible.

Purification Protocols

Protocol 1: Purification by Vacuum Distillation

This method is suitable for purifying the product from non-volatile impurities.

Materials:

• Crude 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine oil

• Short-path distillation apparatus

• High-vacuum pump

• Oil bath

• Magnetic stirrer and stir bar

• Cold trap (liquid nitrogen or dry ice/acetone)

Procedure:

• Setup: Assemble the short-path distillation apparatus. Ensure all joints are well-sealed with vacuum grease. Place a stir bar in the distillation flask.

• Charging the Flask: Add the crude oil to the distillation flask. Do not fill the flask more than two-thirds full.

• Applying Vacuum: Connect the apparatus to the high-vacuum pump with a cold trap in between. Slowly and carefully apply the vacuum.

• Heating: Once a stable vacuum is achieved (ideally < 1 mmHg), begin to heat the distillation flask using an oil bath.

• Distillation: Slowly increase the temperature of the oil bath. The product will begin to distill. Collect the fraction that distills at a constant temperature. The boiling point will be significantly lower than the atmospheric boiling point. For the related 4-pyridyl isomer, a boiling point of 93-95 °C at 0.2 mmHg has been reported.[1] A similar range can be expected for the 2-pyridyl isomer.

• Completion: Once the distillation is complete, turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Protocol 2: Purification by Column Chromatography on Alumina

This method is useful for separating the product from impurities with different polarities.

Materials:

• Crude 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine oil

• Activated alumina (neutral or basic, Brockmann I)

• Chromatography column

• Solvent system (e.g., hexane/ethyl acetate or dichloromethane/methanol)

• Collection tubes

• TLC plates and developing chamber

Procedure:

• Choosing the Solvent System: Use Thin Layer Chromatography (TLC) on alumina plates to determine a suitable solvent system that gives good separation and a retention factor (Rf) of ~0.3 for the product.

• Packing the Column: Prepare a slurry of the alumina in the initial eluting solvent and pour it into the column. Allow the alumina to settle, ensuring there are no air bubbles.

• Loading the Sample: Dissolve the crude oil in a minimal amount of the eluent and carefully load it onto the top of the alumina bed.

• Elution: Begin eluting the column with the chosen solvent system. A gradient elution (gradually increasing the polarity of the solvent) may be necessary to separate all components.

• Fraction Collection: Collect fractions in test tubes and monitor the separation by TLC.

• Combining and Concentrating: Combine the pure fractions (as determined by TLC) and remove the solvent under reduced pressure using a rotary evaporator.

Visualization of Purification Workflow

Caption: A decision-making workflow for the purification of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine.

Potential Impurities and Their Origin

Understanding the potential impurities is key to designing an effective purification strategy. Based on the likely synthesis route, which is analogous to that of the 4-pyridyl isomer, the following impurities may be present:

Impurity	Potential Origin	Physicochemical Properties	Suggested Removal Method
2-Acetylpyridine	Unreacted starting material	Lower boiling point than the product.	Vacuum distillation
Ethanol	Reaction solvent and byproduct of hydrolysis	Highly volatile.	Removal under reduced pressure (rotary evaporator).
Pyridine	Potential solvent or byproduct	Lower boiling point than the product.	Vacuum distillation
2-Amino-1-(pyridin-2-yl)ethan-1-one	Hydrolysis product of the acetal	More polar than the product.	Column chromatography on alumina. Avoid acidic conditions.
Polymers/Tars	Side reactions or decomposition at high temperatures	Non-volatile.	Vacuum distillation (product distills, polymers remain in the pot).

Stability Considerations

The stability of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine is a critical factor during purification and storage.

• Acid Sensitivity: The diethyl acetal group is highly susceptible to acid-catalyzed hydrolysis. Contact with even mild acids (including silica gel) can lead to the cleavage of the acetal to form the corresponding amino ketone. Therefore, all purification steps should be carried out under neutral or basic conditions.

• Thermal Stability: While the compound can be distilled under high vacuum, prolonged heating at high temperatures can lead to decomposition. It is advisable to use the lowest possible temperature for distillation.

• Oxidative Stability: The pyridine ring and the primary amine can be prone to oxidation, especially in the presence of air and light, which can lead to discoloration. Handling under an inert atmosphere and storage in amber containers is recommended.

Quality Control and Purity Assessment

After purification, it is essential to assess the purity of the 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine oil. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools to confirm the structure of the compound and to identify and quantify impurities. The presence of signals from starting materials or byproducts can indicate the level of purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to determine the purity of the sample and to identify volatile impurities. A high-boiling point column and appropriate temperature program will be necessary.

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a C18 column can be used to assess purity. Due to the basic nature of the compound, a mobile phase with a suitable buffer and a pH modifier may be required to achieve good peak shape.

References

• LookChem. (n.d.). Cas 74209-44-2, 2,2-Diethoxy-2-(4-pyridyl)ethylamine. Retrieved from [Link]

• Coffen, D. L., et al. (1984). 2,2-DIETHOXY-2-(4-PYRIDYL)ETHYLAMINE. Organic Syntheses, 62, 108.
• Nomination Background: 2-Acetylpyridine (CASRN: 1122-62-9). (1997).
• BenchChem. (2025).
• Google Patents. (2012).

• PubChem. (n.d.). 2-Acetylpyridine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Ethanamine, 2,2-diethoxy- (CAS 645-36-3). Retrieved from [Link]

• MDPI. (2020). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties.

• SIELC Technologies. (2018). N-(2,2-Diethoxyethyl)pyridine-2-methylamine. Retrieved from [Link]

• PubChem. (n.d.). 2,2-Diethoxy-2-pyridin-4-ylethanamine. Retrieved from [Link]

• Dalton Transactions (RSC Publishing). (2005). A new synthesis of bis(2-{pyrid-2-yl}ethyl)amine (LH) from bis(2-{pyrid-2-yl}ethyl)hydroxylamine (LOH), and the copper-dependent reduction of LOH to LH.
• The Royal Society of Chemistry. (n.d.).

• Organic Chemistry Portal. (2007). Synthesis of 2-Substituted Pyridines via a Regiospecific Alkylation, Alkynylation, and Arylation of Pyridine N-Oxides. Retrieved from [Link]

• ResearchGate. (2025). A new synthesis of bis(2-{pyrid-2-yl}ethyl)amine (LH) from bis(2-{pyrid-2-yl}ethyl)hydroxylamine (LOH), and the copper-dependent reduction of LOH to LH.
• MDPI. (2022).
• Semantic Scholar. (2013).

• PubChem. (n.d.). 2,2-Diethoxyethylamine. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Deprotonation of 2-(Pyridyl)phenols and 2-(Pyridyl)anilines.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Technical Support Guide: Stability of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine in Acidic Media

[1][2]

Part 1: Executive Summary & Core Directive

The Bottom Line: 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine is an

-amino acetal .[1] It is chemically designed to be a stable precursor to the highly reactive -amino ketone, 2-amino-1-(pyridin-2-yl)ethanone.[1]

In acidic aqueous media , this compound is unstable .[1] It undergoes rapid hydrolysis to release the ketone.[1] If this hydrolysis occurs in the presence of moisture without immediate trapping (e.g., cyclization), the resulting free-base ketone will self-condense to form pyrazine dimers (often observed as yellow/brown decomposition products).[1]

Operational Rule:

• To preserve the compound: Maintain strictly basic or neutral conditions (pH

  8).[1] Store under inert atmosphere.

• To use the compound: Acidic treatment should only be performed in situ when the resulting ketone is immediately engaged in the next synthetic step (e.g., synthesis of imidazo[1,2-a]pyridines).[1]

Part 2: Mechanistic Insight (The "Why" and "How")[1]

Understanding the failure mode is critical for troubleshooting.[1] The instability is not random; it is a cascade reaction triggered by protonation of the acetal oxygen.[1]

The Hydrolysis-Dimerization Cascade[1]

In the presence of aqueous acid (H

O ), the protecting acetal group is cleaved.[1] The resulting -amino ketone is stable only as a protonated salt.[1] Upon neutralization (workup), it dimerizes.[1]

Figure 1: The acid-catalyzed hydrolysis pathway showing the transition from stable acetal to unstable free ketone and final pyrazine decomposition.[1]

Part 3: Troubleshooting & FAQs

Scenario 1: Unintentional Decomposition

Q: I dissolved the compound in 1M HCl for LCMS analysis, and the peak for the starting material disappeared. Why? A: You triggered the deprotection. The mass spectrum likely shows a peak corresponding to the ketone [M-46] (loss of EtOH) or the hydrate of the ketone.[1]

• Correction: For LCMS of this acetal, use a neutral mobile phase (e.g., Ammonium Bicarbonate buffer) or minimize exposure time in acidic mobile phases (0.1% Formic acid) by keeping the sample tray cold (4°C) and injecting immediately.

Q: My product turned yellow/brown during workup. What happened? A: You likely performed an acidic reaction (or workup) followed by a basic extraction.[1][2]

• Acid converted the acetal

  ketone salt.[1]

• Base converted the ketone salt

  free amino ketone.[1]

• The free amino ketone dimerized to a dihydropyrazine (which oxidizes to a pyrazine).[1] These are highly colored (yellow/orange/brown) chromophores.[1]

• Correction: Do not liberate the free base of the ketone. If you need the ketone, keep it as the HCl salt.[1]

Scenario 2: Synthesis & Handling

Q: Can I make the HCl salt of the starting material (the acetal) without hydrolyzing it? A: Yes, but water must be excluded .[1]

• Protocol: Dissolve the amine in anhydrous diethyl ether or dioxane. Bubble dry HCl gas or add 4M HCl in Dioxane.[1] The salt will precipitate.[1][3] Filter under nitrogen.[1]

• Warning: Even trace moisture in the presence of HCl will initiate hydrolysis over time.[1]

Q: I want to synthesize an imidazopyridine. Do I need to deprotect first? A: No. A "one-pot" procedure is standard.[1]

• Mechanism: The acid used for the cyclization (e.g., acetic acid, HCl/EtOH) will deprotect the acetal in situ, generating the reactive ketone which immediately reacts with your amidine/aminopyridine partner.[1] This avoids the isolation of the unstable ketone.[1]

Part 4: Comparative Stability Data

Condition	Stability Status	Outcome / Product
Neutral (Water/MeOH)	Stable	Starting Material (Acetal)
Basic (NaOH/KOH)	Stable	Starting Material (Acetal)
Dilute Acid (Aq.[1] HCl)	Unstable	Hydrolysis to -amino ketone
Anhydrous Acid (HCl/Dioxane)	Metastable	Acetal Hydrochloride Salt (Hygroscopic)
Workup (Acid Base)	Decomposed	Pyrazine dimers (Color change)

Part 5: Validated Protocols

Protocol A: Safe Storage & Handling

• State: Store as the free base oil/solid.[1]

• Environment: Argon/Nitrogen atmosphere.[1]

• Temperature: 2–8°C.[1][4]

• Container: Tightly sealed glass vial (paraflim). Avoid metal spatulas if possible (potential Lewis acid catalysis).[1]

Protocol B: Controlled Hydrolysis (Preparation of the Ketone Salt)

If you specifically require 2-amino-1-(pyridin-2-yl)ethanone hydrochloride:

• Dissolution: Dissolve 1.0 eq of acetal in 3M aqueous HCl (5 volumes).

• Reaction: Stir at 50°C for 1 hour. Monitor by TLC/LCMS (disappearance of acetal).

• Isolation (Critical):

  • DO NOT neutralize.

  • Concentrate the aqueous solution in vacuo to dryness.[1]

  • Triturate the residue with anhydrous acetone or ether.[1]

  • Filter the solid.[1][3]

• Result: You now have the stable hydrochloride salt .[1] Store this solid in a desiccator.

References

• Organic Syntheses, Coll.[1] Vol. 6, p.64 (1988); Vol. 55, p.48 (1976). Title:[1] 2,2-Diethoxy-2-Phenylethylamine (Analogous procedure for pyridine derivatives).[1] Context: Describes the Neber rearrangement to form

  -amino acetals and notes the instability of the corresponding free ketones. Source:[1]

• BenchChem Technical Data. Title: Reaction Mechanisms of 2,2-Diethoxy-N-ethyl-1-ethanamine with Electrophiles. Context: Details the acid-catalyzed hydrolysis mechanism of amino-acetals. Source:(Note: Generalized reference based on standard chemical reactivity of CAS 74209-44-2).[1]

• NIST Chemistry WebBook. Title: Ethanamine, 2,2-diethoxy-.[1][5][6][7][8] Context: General physical properties and stability data for diethyl acetal amines.[1] Source:[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Ethanamine, 2,2-diethoxy- [webbook.nist.gov]
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removing residual ethanol from diethyl acetal synthesis

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis and purification of diethyl acetal. It addresses common challenges and provides practical, field-proven solutions to ensure high-purity final products.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis and purification of diethyl acetal, with a focus on the critical step of removing residual ethanol.

Issue 1: Incomplete Removal of Residual Ethanol

Symptom: Spectroscopic analysis (e.g., ¹H NMR, GC-MS) of the final product indicates the presence of a significant amount of ethanol.

Cause: The formation of a minimum-boiling azeotrope between diethyl acetal and ethanol makes complete separation by simple fractional distillation challenging.[1][2]

Solution:

A multi-step approach is recommended to effectively remove residual ethanol.

Step 1: Aqueous Workup

• Protocol: After the reaction is complete, quench the reaction mixture with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize the acid catalyst. Transfer the mixture to a separatory funnel and wash with water. The highly polar ethanol will preferentially partition into the aqueous layer. Repeat the washing step 2-3 times. For enhanced removal of water from the organic layer, a final wash with brine is effective.[3]

• Causality: This step leverages the high solubility of ethanol in water to perform a bulk removal of the unreacted alcohol.

Step 2: Drying with Anhydrous Salts

• Protocol: After the aqueous workup, the organic layer will be saturated with water. Dry the organic layer over an anhydrous drying agent such as anhydrous potassium carbonate or magnesium sulfate.[4][5][6] Allow the mixture to stand for several hours to ensure complete removal of dissolved water.

• Causality: Anhydrous salts physically sequester water molecules from the organic solvent. Potassium carbonate is a good choice as it is a base and will neutralize any remaining acid, preventing acetal hydrolysis.[7]

Step 3: Fractional Distillation

• Protocol: Carefully perform fractional distillation of the dried organic layer. Collect the fraction boiling at the literature value for diethyl acetal (approximately 101-104°C).[4] Use an efficient fractionating column to maximize separation.

• Causality: While an azeotrope exists, fractional distillation can still significantly reduce the ethanol content, especially after the bulk has been removed by washing.

Workflow for Ethanol Removal

Caption: Workflow for removing residual ethanol.

Issue 2: Low Yield of Diethyl Acetal

Symptom: The isolated yield of diethyl acetal is significantly lower than expected.

Cause: The acetalization reaction is a reversible equilibrium.[8] The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the starting materials (aldehyde and alcohol).

Solution:

To drive the equilibrium towards the product side, water must be removed from the reaction mixture as it is formed.

Method 1: Use of a Dehydrating Agent

• Protocol: Incorporate a dehydrating agent into the reaction mixture. For example, using trimethyl orthoformate with methanol in the synthesis of dimethyl acetals serves to react with the water produced.[9]

• Causality: The dehydrating agent chemically removes water, thus preventing the reverse reaction from occurring.

Method 2: Azeotropic Removal of Water

• Protocol: If the reaction is conducted at a suitable temperature, an entrainer such as toluene or benzene can be used with a Dean-Stark apparatus to azeotropically remove water as it is formed.[10][11][12]

• Causality: The entrainer forms a low-boiling azeotrope with water, which is distilled off, physically removing water from the reaction and driving the equilibrium forward.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of diethyl acetal synthesis?

A1: The synthesis of diethyl acetal from an aldehyde and ethanol proceeds via a nucleophilic addition mechanism catalyzed by an acid.[8] The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic. Two equivalents of ethanol then add to the carbonyl carbon, with the concomitant loss of a water molecule, to form the acetal.[8]

Q2: Why is an acid catalyst necessary?

A2: Alcohols are weak nucleophiles. An acid catalyst is required to protonate the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon and facilitates the nucleophilic attack by the alcohol.[8]

Q3: What are the key safety precautions when synthesizing diethyl acetal?

A3: Diethyl acetal is an extremely flammable liquid and vapor.[13][14] It is crucial to work in a well-ventilated fume hood away from any sources of ignition.[15][16] Use non-sparking tools and explosion-proof equipment.[13][15] Safety glasses, gloves, and a flame-resistant lab coat should be worn at all times.[16][17] Diethyl acetal can also form explosive peroxides upon storage, so it should be handled with care and stored properly.[17]

Q4: How can I confirm the purity of my diethyl acetal?

A4: The purity of diethyl acetal can be assessed using several analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is effective for identifying and quantifying volatile impurities, including residual ethanol and other solvents.[18] High-Performance Liquid Chromatography (HPLC-UV) can also be used, often after derivatization of the acetal.[18] ¹H and ¹³C NMR spectroscopy can confirm the structure of the product and detect impurities.

Q5: What are some common drying agents and their properties?

A5: Several anhydrous salts are commonly used as drying agents in organic synthesis. The choice of drying agent depends on the solvent and the compounds in the solution.

Drying Agent	Capacity	Speed	Suitability
Magnesium Sulfate (MgSO₄)	High	Fast	Generally useful for most solvents, slightly acidic.[7]
Sodium Sulfate (Na₂SO₄)	Very High	Slow	Good for very wet solutions, neutral.[7]
Potassium Carbonate (K₂CO₃)	Medium	Medium	Basic, suitable for drying neutral and basic organic liquids.[7]
Calcium Chloride (CaCl₂)	High	Medium	Can form adducts with alcohols, phenols, and some carbonyl compounds.[7]

References

• Azeotropic distillation - Wikipedia. Available at: [Link]

• Azeotropic Distillation Process for Ethanol Dehydration - ChemEnggHelp. Available at: [Link]

• separation of ethanol-water azeotrope mixtures using extractive distillation method. Available at: [Link]

• Dive Into Azeotropic Distillation: Essential Techniques - GWSI. Available at: [Link]

• Azeotropic and Extractive Distillation for Bio-Ethanol Dehydration: Process Design, Simulation, and Cost Analysis - MDPI. Available at: [Link]

• Dimethyl Acetals - Organic Chemistry Portal. Available at: [Link]

• MATERIAL SAFETY DATA SHEET - Acetaldehyde Diethyl Acetal - Godavari Biorefineries. Available at: [Link]

• Material Safety Data Sheet - 3-Chloropropionaldehyde diethyl acetal, tech. - Cole-Parmer. Available at: [Link]

• Preparation of acetaldehyde diethyl acetal (acetal; diethyl acetal; ethane, 1,1-diethoxy-). Available at: [Link]

• Development of Anhydrous Ethanol Purification: Reduction of Acetal Content and Vapor–Liquid Equilibrium Study of the Ethanol–Acetal Binary System | ACS Omega. Available at: [Link]

• Development of Anhydrous Ethanol Purification: Reduction of Acetal Content and Vapor–Liquid Equilibrium Study of the Ethanol–Acetal Binary System - PMC. Available at: [Link]

• US5527969A - Process for preparing acetaldehyde diethyl acetal - Google Patents.

• nitroacetaldehyde diethyl acetal - Organic Syntheses Procedure. Available at: [Link]

• JPH07252179A - Preparation of acetaldehyde diethyl acetal - Google Patents.

• Tips & Tricks: Drying Methods - Department of Chemistry : University of Rochester. Available at: [Link]

• Acetal synthesis by acetalization or ring closure. Available at: [Link]

• Drying Agents - Removing water from organic solvents. Available at: [Link]

• solvent drying and drying agents - Delloyd's Lab-Tech Chemistry resource. Available at: [Link]

• 19.10 Nucleophilic Addition of Alcohols: Acetal Formation - Organic Chemistry | OpenStax. Available at: [Link]

• Dry and safe - Drying agents from EMD Millipore. Available at: [Link]

• 2 - Organic Syntheses Procedure. Available at: [Link]

• (PDF) Drying agents - ResearchGate. Available at: [Link]

• US20130184500A1 - Process for Acetal Removal In the Purification of a Crude Ethanol Product - Google Patents.

• Heliotropin Diethyl Acetal - Synarome. Available at: [Link]

• (E,Z)-2,6-nonadienal diethyl acetal - The Good Scents Company. Available at: [Link]

• Acetal/acetaldehyde Removal From Ethanol Via Resin Adsorption - Industrial Professionals. Available at: [Link]

• WO/2013/019239 ETHANOL SEPARATION PROCESS HAVING STRIPPING SECTION FOR REDUCING ACETALS - WIPO Patentscope. Available at: [Link]

• Acetaldehyde diethyl acetal - Optional[FTIR] - Spectrum - SpectraBase. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Characterization of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine

The Structural Landscape: Predicting the ¹H NMR Spectrum

The structure of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine presents several distinct proton environments, each with a characteristic chemical shift and coupling pattern. Our prediction is derived from the analysis of analogous compounds, including 2,2-diethoxyethylamine and various 2-substituted pyridines.

Table 1: Predicted ¹H NMR Spectral Data for 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale and Comparative Data
H-6' (Pyridine)	~8.55	Doublet of doublets (dd)	1H	The proton ortho to the nitrogen in a pyridine ring is the most deshielded. In 2-acetylpyridine, this proton appears at ~8.6 ppm.
H-4' (Pyridine)	~7.70	Triplet of doublets (td)	1H	This proton is in the para position relative to the substituent and meta to the nitrogen, leading to a downfield shift.
H-3' (Pyridine)	~7.50	Doublet (d)	1H	The proton ortho to the substituent experiences a downfield shift.
H-5' (Pyridine)	~7.25	Triplet (t)	1H	This proton is meta to both the nitrogen and the substituent, resulting in a relatively upfield shift for a pyridine proton.
-OCH₂CH₃	~3.50	Quartet (q)	4H	The methylene protons of the ethoxy groups are deshielded by the adjacent oxygen atoms. In 2,2-diethoxyethylamine, these protons appear in a similar region.[1]
-CH₂NH₂	~2.90	Singlet (s)	2H	The methylene protons adjacent to the amine group will appear as a singlet as there are no adjacent protons to couple with.
-NH₂	~1.80	Broad singlet (br s)	2H	The chemical shift of amine protons can vary and the peak is often broad due to quadrupole broadening and exchange.
-OCH₂CH₃	~1.15	Triplet (t)	6H	The methyl protons of the ethoxy groups are in a typical aliphatic region and will be split into a triplet by the adjacent methylene protons.[1]

Experimental Protocol: A Self-Validating System for ¹H NMR Acquisition

The following protocol is designed to yield a high-resolution ¹H NMR spectrum of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine. The causality behind each step is explained to ensure both technical accuracy and a deep understanding of the process.

Sample Preparation

• Action: Accurately weigh 5-10 mg of high-purity 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine and dissolve it in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Rationale: CDCl₃ is a common solvent for non-polar to moderately polar organic compounds and its residual peak at 7.26 ppm does not typically interfere with the signals of interest. TMS provides a sharp reference signal at 0 ppm for accurate chemical shift calibration. The concentration is optimized for a good signal-to-noise ratio without causing significant line broadening.

NMR Instrument and Parameters

• Instrument: A 400 MHz or higher field NMR spectrometer is recommended.

• Rationale: Higher field strengths provide better signal dispersion and resolution, which is crucial for unambiguously assigning the protons of the pyridine ring.

• Parameters:

  • Pulse Angle: 30-45 degrees. A smaller pulse angle allows for a shorter relaxation delay.

  • Acquisition Time: 2-4 seconds. This ensures that the free induction decay (FID) has sufficiently decayed, leading to better resolution.

  • Relaxation Delay: 2-5 seconds. This allows for the longitudinal magnetization to return to equilibrium, ensuring accurate integration.

  • Number of Scans: 16-64. The number of scans is adjusted to achieve an adequate signal-to-noise ratio.

Data Processing

• Action: Apply a Fourier transform to the FID, followed by phase correction and baseline correction.

• Rationale: These are standard processing steps to convert the time-domain data (FID) into the frequency-domain spectrum and to correct for any instrumental artifacts.

• Action: Integrate the signals to determine the relative number of protons for each peak.

• Rationale: The area under each peak is directly proportional to the number of protons giving rise to that signal, which is a critical piece of information for structural assignment.

Visualization of Molecular Structure and Proton Environments

The following diagram illustrates the molecular structure of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine with the different proton environments labeled according to the assignments in Table 1.

Caption: Molecular structure of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine with proton labeling.

Comparative Analysis with Structural Analogs

A direct comparison with experimentally obtained spectra of similar molecules provides the strongest validation for our predicted data.

• 2,2-Diethoxyethylamine: The aliphatic portion of the target molecule is identical to 2,2-diethoxyethylamine. The reported ¹H NMR spectrum of this compound shows the ethoxy group's methylene quartet at around 3.5-3.7 ppm and the methyl triplet at approximately 1.2 ppm.[1][2] This aligns well with our prediction.

• 2-Acetylpyridine: As the synthetic precursor, the ¹H NMR spectrum of 2-acetylpyridine provides the expected chemical shifts for the pyridin-2-yl moiety.[3] The proton at the 6-position (H-6') is the most downfield, followed by the protons at the 4-, 3-, and 5-positions, which is consistent with the electronic effects of the nitrogen atom and the acetyl substituent.

• 2,2-Diethoxy-2-(4-pyridyl)ethylamine: While the pyridine substitution is at the 4-position, the synthesis of this isomer has been reported, which provides confidence in the stability and general NMR characteristics of such compounds.[4]

Conclusion

This guide provides a comprehensive framework for the ¹H NMR characterization of 2,2-Diethoxy-2-(pyridin-2-yl)ethanamine. By integrating predictive analysis based on sound chemical principles with a robust, validated experimental protocol, researchers can confidently identify and characterize this and similar molecules. The provided data and methodologies serve as a valuable resource for scientists engaged in synthetic chemistry and drug discovery, ensuring a high degree of scientific rigor and reproducibility.

References

• BenchChem. (2025).

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69524, 2,2-Diethoxyethylamine. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,2-Diethoxy-2-(4-pyridyl)ethylamine. Retrieved from [Link]

Sources

• 1. 2,2-Diethoxyethylamine | C6H15NO2 | CID 69524 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Acetylpyridine(1122-62-9) 1H NMR spectrum [chemicalbook.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Comparative Guide: Mass Spectrometry Fragmentation of Pyridine Aminoacetals

Executive Summary

Pyridine aminoacetals represent a specialized class of N-heterocyclic compounds often encountered as intermediates in the synthesis of antihistamines, or as prodrug forms of aldehyde-containing bioactive molecules. Their structural duality—combining an electron-deficient pyridine ring with an electron-rich aminoacetal (hemiaminal ether) moiety—creates a unique mass spectrometric signature.

This guide provides a technical comparison of the fragmentation behaviors of pyridine aminoacetals under Electron Impact (EI) and Electrospray Ionization (ESI). It focuses on the competition between remote charge stabilization (on the pyridine nitrogen) and proximal charge-directed cleavage (driven by the aminoacetal nitrogen).

Structural Context & Ionization Physics

To understand the fragmentation, we must first define the representative structure. We will use 2-[amino(methoxy)methyl]pyridine derivatives as the model system for this guide.

General Structure: Py-CH(OR')-NR''2

• Py (Pyridine Ring): Electron-withdrawing group (EWG); acts as a "sink" for radical density in EI but can protonate in ESI.

• Aminoacetal Core (-CH(OR')-N-): The "soft" spot. The nitrogen lone pair strongly drives fragmentation via

  -cleavage.

The "Nitrogen Competition" Effect

In these molecules, two nitrogen atoms compete for the charge:

• Pyridine Nitrogen (

  ): Less basic (pKa ~5.2), but stabilizes radical cations via ring delocalization.

• Amine Nitrogen (

  ): More basic (pKa ~9-10), drives the formation of stable iminium ions.

Comparative Fragmentation Analysis

Scenario A: Electron Impact (EI) – The "Hard" Ionization

Under 70 eV EI, the molecular ion (

) is formed. The fragmentation is dominated by the stability of the resulting even-electron cation.

1. Primary Pathway: -Cleavage (Dominant)

The radical cation typically localizes on the amino nitrogen. The most favorable energetic pathway is the homolytic cleavage of the C-O bond (loss of the alkoxy radical) to form a resonance-stabilized iminium ion .

• Observation: This results in a base peak usually corresponding to

  .

• Why not lose the amine? The loss of the amino radical (

  ) to form an oxonium ion ( ) is less favorable because Nitrogen is a better cation stabilizer than Oxygen (Stevenson’s Rule).

2. Secondary Pathway: Pyridine Ring Fragmentation

If the side chain is lost completely, the pyridine ring fragments.

• Characteristic Ions:

  78 ( ), 51 ( ), and 52.

• Mechanism: Ring opening typically requires high internal energy, often involving the loss of HCN (

  ) from the pyridine cation.

Scenario B: Electrospray Ionization (ESI) – The "Soft" Ionization

In ESI (+ve mode), the molecule forms

.

1. Protonation Site

Protonation occurs preferentially at the

amine nitrogen due to higher basicity. However, in the gas phase, the proton may migrate to the pyridine nitrogen if collision energy is applied (mobile proton model).

2. Collision-Induced Dissociation (CID)

Unlike EI, ESI fragmentation is charge-remote or charge-directed elimination of neutral molecules.

• Neutral Loss of Alcohol: The protonated aminoacetal eliminates a neutral alcohol molecule (

  ) to form the iminium ion.

• Diagnostic Value: This transition is cleaner than EI and preserves the Py-CH-N skeleton.

Mechanistic Deep Dive & Visualization

The following diagram illustrates the competing pathways for a generic pyridine aminoacetal (

).

Figure 1: Fragmentation tree comparing Radical Cation pathways (EI) vs. Even-Electron pathways (ESI) for pyridine aminoacetals.

Experimental Data Comparison

The following table contrasts the expected spectral features for a hypothetical pyridine aminoacetal: 2-(dimethoxymethyl)pyridine derivative.

Table 1: Spectral Signature Comparison

Feature	Electron Impact (EI)	Electrospray (ESI-MS/MS)
Molecular Ion	Weak or Absent ( )	Strong ( )
Base Peak	Iminium Ion . Formed via radical -cleavage.	Protonated Molecule or .
Low Mass Region	"Chemical Noise" + Pyridine fragments ( 78, 51).	Clean background.
Mechanism	Odd-electron radical chemistry.[1]	Even-electron rearrangement.
Stability	Low (Acetals are fragile in EI).	High (until collisional activation).

Standardized Protocol for Analysis

To ensure reproducibility when analyzing these compounds, follow this self-validating protocol.

A. Sample Preparation[2][3][4][5]

• Solvent Choice: Use Acetonitrile (MeCN) over Methanol.

  • Reasoning: Aminoacetals can undergo transacetalization in Methanol if trace acid is present. MeCN is aprotic and preserves the acetal integrity.

• Concentration: 10 µg/mL for ESI; 1 mg/mL for GC-EI.

B. GC-MS (EI) Parameters

• Inlet Temp: 200°C (Do not overheat; aminoacetals are thermally labile).

• Column: Rtx-5Amine or equivalent base-deactivated column.

  • Note: Standard silica columns may degrade the aminoacetal due to silanol acidity.

• Ion Source: 230°C.

C. LC-MS (ESI) Parameters[6]

• Mobile Phase: 0.1% Formic Acid in Water/MeCN.

  • Caution: High acid concentration (>0.5%) can hydrolyze the acetal in-source. Keep acid low.

• Cone Voltage: Low (20-30V) to preserve the molecular ion.

• CID Energy: Stepped (15-45 eV) to observe the transition from

  to the iminium ion.

References

• McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for -cleavage mechanisms).

• Vessecchi, R., et al. (2011).

  -amino acids and derivatives." Journal of Mass Spectrometry. Link (Mechanistic parallels for amino-functionalized fragmentation).
• Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing. (Definitions of Stevenson's Rule and Nitrogen Rule).

• NIST Mass Spectrometry Data Center . "Pyridine and Aminoacetal Reference Spectra." NIST Chemistry WebBook. Link

Sources

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

A Comparative Guide to IR Spectrum Analysis: Distinguishing Primary Amines from Acetals

For researchers, scientists, and professionals in drug development, the precise and unambiguous identification of functional groups is a cornerstone of molecular characterization. Infrared (IR) spectroscopy stands as a rapid, reliable, and non-destructive technique for this purpose. However, the interpretation of IR spectra, especially when differentiating between functional groups with overlapping absorptions, requires a nuanced understanding of vibrational modes and spectral features.

This guide provides an in-depth, objective comparison of the IR spectral characteristics of two important functional groups: primary amines and acetals. By delving into the theoretical underpinnings of their IR absorptions and providing practical, data-driven insights, this document aims to equip you with the expertise to confidently distinguish between these moieties in your analytical endeavors.

The Foundation: Understanding Molecular Vibrations in IR Spectroscopy

Infrared spectroscopy operates on the principle that chemical bonds within a molecule are not static; they are in a constant state of vibration, stretching and bending at specific, quantized frequencies. When a molecule is irradiated with infrared light, it will absorb energy at frequencies that correspond to these natural vibrational modes. The resulting IR spectrum is a plot of this absorption versus frequency (typically expressed as wavenumber, cm⁻¹), creating a unique "fingerprint" for the molecule.

The frequency of a particular vibration is primarily determined by the masses of the atoms involved and the strength of the bond connecting them. This is why different functional groups, with their unique combinations of atoms and bonds, give rise to characteristic absorption bands in specific regions of the IR spectrum.

Distinguishing Features: Primary Amines vs. Acetals

The key to differentiating primary amines and acetals via IR spectroscopy lies in identifying their distinct vibrational modes. Primary amines are characterized by the N-H bonds of the -NH₂ group, while acetals are defined by their C-O single bonds within a diether linkage.

The Signature of a Primary Amine: N-H Vibrations

The most prominent and diagnostic features in the IR spectrum of a primary amine arise from the stretching and bending of its two N-H bonds.

• N-H Stretching: Primary amines exhibit two distinct absorption bands in the region of 3500-3300 cm⁻¹ .[1][2] These two bands are a result of the symmetric and asymmetric stretching of the two N-H bonds. The asymmetric stretch occurs at a higher frequency, while the symmetric stretch is found at a lower frequency.[3] These bands are typically of medium intensity and are sharper than the broad O-H stretching bands of alcohols, which can sometimes appear in the same region.[1][3]

• N-H Bending (Scissoring): A characteristic bending vibration, often referred to as scissoring, is observed for primary amines in the range of 1650-1580 cm⁻¹ . This band is usually of medium to strong intensity.

• N-H Wagging: A broad, often strong, band can also be seen in the 910-665 cm⁻¹ region, which is attributed to the out-of-plane bending or "wagging" of the N-H bonds.

• C-N Stretching: The stretching of the carbon-nitrogen bond provides additional, though less definitive, information. For aliphatic amines, a weak to medium band appears in the 1250-1020 cm⁻¹ region. In aromatic amines, this band is typically stronger and is found at a higher frequency, between 1335-1250 cm⁻¹ .

The Signature of an Acetal: C-O Vibrations

Acetals, which contain two single-bonded oxygen atoms attached to the same carbon, are primarily identified by their C-O stretching vibrations.

• C-O Stretching: The defining characteristic of an acetal in an IR spectrum is a series of strong absorption bands in the 1200-1000 cm⁻¹ region. This region is often complex, and the exact number and position of the bands can be influenced by the structure of the rest of the molecule, including whether the acetal is cyclic or acyclic. While a single, sharp diagnostic peak is not always present, the presence of multiple, strong bands in this "fingerprint" region is a strong indicator of an acetal functional group.

It is important to note that other functional groups, such as ethers and esters, also exhibit C-O stretching in this region. However, the pattern of absorption for acetals, often appearing as a series of strong bands, can be a distinguishing feature. For instance, simple ethers typically show one strong C-O stretching band.

Head-to-Head Comparison: A Tabular Summary

Feature	Primary Amine	Acetal	Causality & Expert Insight
Key Vibrational Mode	N-H stretching and bending	C-O stretching	The presence of N-H bonds in primary amines versus the C-O-C-O-C linkage in acetals dictates their primary IR signatures.
Diagnostic Region (cm⁻¹)	3500-3300 (N-H stretch) & 1650-1580 (N-H bend)	1200-1000 (C-O stretch)	These regions are the most reliable for initial identification due to the characteristic nature of the vibrations.
N-H Stretch Appearance	Two distinct, medium-intensity, sharp peaks	Absent	The two peaks correspond to the symmetric and asymmetric stretching of the two N-H bonds, a definitive feature of primary amines.
C-O Stretch Appearance	Weak to medium C-N stretch (1250-1020 cm⁻¹)	Multiple strong bands	The C-O stretches in acetals are typically more intense and can present as a complex pattern, unlike the often weaker C-N stretch of amines.

Visualizing the Difference: A Workflow for Spectral Interpretation

To systematically differentiate between a primary amine and an acetal, the following workflow can be employed.

Caption: A logical workflow for the differentiation of primary amines and acetals based on their IR spectra.

Experimental Protocol: Acquiring High-Quality IR Spectra

The reliability of your spectral interpretation is fundamentally dependent on the quality of the acquired data. The following protocols outline standard procedures for sample preparation and analysis using a Fourier Transform Infrared (FTIR) spectrometer.

Sample Preparation

For Liquid Samples (Neat):

• Ensure the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer is clean. Clean with a suitable solvent (e.g., isopropanol) and a soft, lint-free cloth.

• Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove atmospheric and instrumental interferences.

• Place a small drop of the liquid sample directly onto the center of the ATR crystal.

• Lower the press arm to ensure good contact between the sample and the crystal.

• Acquire the sample spectrum.

For Solid Samples (KBr Pellet Method):

• Grind a small amount (1-2 mg) of the solid sample to a fine powder using an agate mortar and pestle.

• Add approximately 100-200 mg of dry potassium bromide (KBr) powder to the mortar and mix thoroughly with the sample.

• Transfer the mixture to a pellet press and apply pressure to form a thin, transparent pellet.

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Acquire the sample spectrum.

Instrumental Parameters

• Spectrometer: A modern FTIR spectrometer (e.g., Thermo Scientific Nicolet series, PerkinElmer Spectrum series) is recommended.

• Detector: A deuterated triglycine sulfate (DTGS) detector is suitable for routine analysis.

• Scan Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Conclusion

The differentiation between primary amines and acetals by IR spectroscopy is a clear-cut process when approached systematically. The presence of two distinct N-H stretching bands in the 3500-3300 cm⁻¹ region, coupled with an N-H bending band around 1650-1580 cm⁻¹, provides a definitive signature for a primary amine. Conversely, the absence of these features and the presence of multiple, strong C-O stretching bands in the 1200-1000 cm⁻¹ region are characteristic of an acetal.

By understanding the fundamental principles of molecular vibrations and following a logical workflow for spectral interpretation, researchers can confidently leverage the power of IR spectroscopy for accurate functional group identification in their drug development and chemical research endeavors.

References

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry. OpenStax. [Link]

• University of California, Davis. (2021, October 26). IR Spectroscopy Tutorial: Amines. Chemistry LibreTexts. [Link]

• Wladislaw, B., Giora, A., & Vicentini, G. (1966). The syntheses and infrared spectra of some acetals and ketals. Journal of the Chemical Society B: Physical Organic, 586-588. [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.

• Smith, B. C. (2022, May 1). The Infrared Spectra of Polymers, VI: Polymers With C-O Bonds. Spectroscopy Online. [Link]

• Oreate AI. (2026, January 27). Beyond the Basics: Unpacking Primary vs. Secondary Amine IR Signatures. Oreate AI Blog. [Link]

• analyzetest.com. (2021, January 1). Different type of amines in FT-IR spectroscopy. [Link]

• LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. [Link]

Sources

• 1. bellevuecollege.edu [bellevuecollege.edu]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. nicoletcz.cz [nicoletcz.cz]

Technical Comparison: Acetal Protection vs. Free Aldehyde in Pyridine Scaffolding

Executive Summary: The "Reservoir Effect" in Heterocycle Construction

In the synthesis of pyridine derivatives—particularly via condensation pathways like the Hantzsch, Chichibabin, or modern multicomponent reactions (MCRs)—the electrophilicity of the carbonyl component is a double-edged sword. While free aldehydes offer high atom economy and direct reactivity, they suffer from inherent instability, leading to polymerization, oxidative degradation, and competing aldol condensations.

Acetal protection transforms this volatile reactant into a stable "chemical reservoir." By utilizing in situ acidic deprotection, the concentration of the reactive free aldehyde is kept kinetically low but thermodynamically available. This "drip-feed" mechanism suppresses second-order side reactions (like dimerization) while favoring the desired heteroannulation. This guide analyzes the trade-offs, demonstrating where the "protection tax" (additional steps/mass) yields dividends in purity and scalability.

Part 1: Mechanistic Underpinnings & Causality

The "Flood" vs. The "Drip"

The primary failure mode in using aliphatic free aldehydes for pyridine synthesis is the uncontrolled aldol condensation .

• Free Aldehyde Scenario: High instantaneous concentration of the aldehyde (

  ) in basic or Lewis-acidic media promotes self-condensation before the nucleophilic enamine (e.g., -aminocrotonate) can intercept it.

• Acetal Scenario: The acetal is inert to the basic enamine formation step. Upon introduction of the acid catalyst, the acetal establishes an equilibrium where

  is low. The rate of pyridine formation ( ) effectively outcompetes the rate of side reactions ( ), which often depend on .

Visualization: Kinetic Pathways

The following diagram illustrates the bifurcation in reaction pathways between the "flood" of free aldehyde and the "controlled release" of acetal deprotection.

Figure 1: The acetal pathway (blue) throttles the release of the reactive carbonyl, suppressing the concentration-dependent side reactions (red) typical of free aldehydes.

Part 2: Performance Comparison & Data

The following table synthesizes experimental observations comparing free aldehydes (e.g., acetaldehyde, butyraldehyde) with their acetal equivalents (e.g., diethyl acetal, dioxolane) in Hantzsch-type condensations.

Metric	Free Aldehyde	Acetal Protected	Technical Insight
Yield (Aliphatic)	Low to Moderate (30–55%)	High (75–92%)	Aliphatic aldehydes enolize and polymerize rapidly; acetals prevent this.
Yield (Aromatic)	High (80–95%)	High (80–95%)	Aromatic aldehydes lack -protons, making protection less critical.
Purity Profile	Complex (Oligomers present)	Clean (Single peak dominant)	Acetals eliminate "tar" formation, simplifying chromatography.
Atom Economy	Excellent (100% utilized)	Lower (~70-80%)	Loss of alcohol leaving groups (e.g., 2x EtOH) reduces mass efficiency.
Reaction Control	Exothermic/Runaway risk	Endothermic/Neutral	Deprotection is often endothermic, acting as a thermal buffer.
Moisture Sensitivity	High (Hydrate formation)	Low	Acetals are robust against adventitious moisture until acid is added.

Part 3: Experimental Protocols

Protocol A: Standard Hantzsch Synthesis (Free Aldehyde)

Use this for stable, aromatic aldehydes (e.g., Benzaldehyde).

• Reactants: Combine benzaldehyde (10 mmol), ethyl acetoacetate (20 mmol), and ammonium acetate (15 mmol) in Ethanol (20 mL).

• Reflux: Heat to reflux (78 °C) for 4–6 hours.

• Observation: Solution turns yellow; precipitation of 1,4-dihydropyridine usually occurs upon cooling.

• Workup: Filter the precipitate. Recrystallize from EtOH.

• Oxidation (Step 2): Treat with DDQ or NaNO₂/AcOH to aromatize to pyridine.

Protocol B: Acetal-Mediated "One-Pot" Cyclization

Use this for volatile, unstable, or aliphatic aldehydes (e.g., Acetaldehyde, 3-phenylpropanal). Ref: Adapted from Vertex AI Search Results 1.1 and 1.6 (Iodine catalysis).

Reagents:

• Acetal Substrate: 1,1-diethoxybutane (10 mmol)

• ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  -Ketoester: Ethyl acetoacetate (20 mmol)[1]

• Nitrogen Source: Ammonium Acetate (15 mmol)

• Catalyst: Molecular Iodine (

  , 10 mol%) or p-TsOH (5 mol%)

• Solvent: Acetone or Acetonitrile (wet)

Step-by-Step Workflow:

• Deprotection Phase (The "Drip"):

  • Dissolve 1,1-diethoxybutane in wet acetone (20 mL).

  • Add molecular iodine (10 mol%, ~250 mg).

  • Stir at room temperature for 10 minutes. Mechanism:

    acts as a mild Lewis acid, facilitating acetal exchange with acetone/water to release the aldehyde in situ.

  • Checkpoint: TLC should show disappearance of the non-polar acetal spot.

• Condensation Phase:

  • Add Ethyl acetoacetate (2.6 g) and Ammonium Acetate (1.15 g) directly to the reaction vessel.

  • Heat to reflux for 3 hours. The slow release of the aldehyde matches the consumption rate by the enamine formed from the ketoester and ammonia.

• Workup:

  • Cool to room temperature.[2][3]

  • Add aqueous Sodium Thiosulfate (

    ) to quench any residual iodine (color change from brown to clear).

  • Extract with Ethyl Acetate (3 x 20 mL).

  • Dry over

    and concentrate.

• Validation:

  • The crude oil is typically >90% pure 1,4-dihydropyridine.

  • Oxidation: Dissolve in DCM, add DDQ (1.1 equiv), stir 1h to obtain the pyridine.

Part 4: Decision Matrix

Use the Acetal Route when:

• Substrate is Aliphatic: Preventing aldol side-reactions is critical.

• Scale is Large (>100g): Controlling the exotherm of aldehyde addition is a safety requirement.

• Multi-step Synthesis: The aldehyde functionality needs to survive prior lithiation or Grignard steps (acetals are stable to base/nucleophiles).

Use the Free Aldehyde Route when:

• Substrate is Aromatic: Benzaldehydes are stable and do not self-condense easily.

• Atom Economy is Priority: Avoiding the waste stream of protecting groups is required for green chemistry metrics.

• Cost: Free aldehydes are significantly cheaper than their acetal counterparts.

References

• Synthesis of Pyridine Derivatives from 5-Acetal-1-carbonyl Compounds. Source: Heterocycles / Vertex AI Search Result 1.1 2

• Highly Efficient Chemoselective Deprotection of O,O-Acetals Catalyzed by Molecular Iodine. Source: Organic Chemistry Portal / Vertex AI Search Result 1.6 4

• Hantzsch Pyridine Synthesis: Mechanism and Optimization. Source: Wikipedia / Vertex AI Search Result 1.10 5

• Acetals as Protecting Groups for Aldehydes and Ketones. Source: Chemistry Steps / Vertex AI Search Result 1.16 6

• One-pot, three-component synthesis of highly substituted pyridines. Source: Indian Academy of Sciences / Vertex AI Search Result 1.2 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. Solid State Deprotection of Acetals and Thioacetals Using Benzyltriphenylphosphonium Peroxymonosulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 6. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 7. ias.ac.in [ias.ac.in]

Comparative Reactivity Guide: 2-Pyridyl vs. 4-Pyridyl Aminoacetals

Executive Summary

This guide compares the reactivity profiles of 2-pyridyl aminoacetals (specifically N-(2,2-dimethoxyethyl)pyridin-2-amine) and their 4-pyridyl isomers. The distinction is critical in medicinal chemistry: while the 2-isomer is a "privileged" precursor that undergoes facile acid-catalyzed cyclization to form the pharmacologically active imidazo[1,2-a]pyridine scaffold, the 4-isomer is topologically incapable of this transformation. This guide details the mechanistic divergence, electronic drivers, and synthetic utility of each isomer.

Core Comparison Matrix

Feature	2-Pyridyl Aminoacetal	4-Pyridyl Aminoacetal
Structure	2-Py-NH-CH2-CH(OR)2	4-Py-NH-CH2-CH(OR)2
Primary Reactivity	Intramolecular Cyclization (5-exo-trig)	Intermolecular N-Alkylation / Polymerization
Target Scaffold	Imidazo[1,2-a]pyridine (Drug-like)	N-substituted 4-Aminopyridines (K+ Channel Blockers)
Cyclization Feasibility	High (Acid Catalyzed)	Null (Requires 3,4-diamino precursors)
Ring Nitrogen Role	Nucleophile (participates in fusion)	Spectator (distal to reaction site)
pKa (Conjugate Acid)	~6.86 (Less Basic)	~9.17 (Highly Basic)

Electronic & Structural Analysis[2]

The Topography of Cyclization

The reactivity difference is dictated by the position of the endocyclic pyridine nitrogen relative to the aminoacetal side chain.

• 2-Pyridyl Isomer (The "Amidine" Motif): The exocyclic amine at C2 and the endocyclic nitrogen at N1 form an amidine-like system. Upon acid catalysis, the acetal deprotects to an aldehyde (or oxocarbenium), which is perfectly positioned for nucleophilic attack by the endocyclic N1. This is a 5-exo-trig cyclization favored by Baldwin’s rules.

• 4-Pyridyl Isomer (The Distal Mismatch): The endocyclic nitrogen is at the 4-position, geometrically isolated from the side chain. It cannot participate in cyclization to form a stable 5- or 6-membered fused ring. Consequently, the 4-isomer behaves as a simple secondary amine or undergoes non-productive polymerization/decomposition under cyclization conditions.

Basicity and Nucleophilicity

• 4-Aminopyridine (4-AP): The lone pair on the exocyclic nitrogen can delocalize into the ring, pushing electron density onto the ring nitrogen (para-resonance). This makes 4-AP significantly more basic (pKa ~9.[1]17) than 2-AP.[2]

• 2-Aminopyridine (2-AP): While resonance is possible, the inductive withdrawal of the adjacent ring nitrogen and potential intramolecular H-bonding lowers the pKa to ~6.86.

• Implication: The 4-isomer is a stronger nucleophile for intermolecular alkylations, but the 2-isomer is uniquely set up for intramolecular chemistry.

Reactivity Profile: Acid-Catalyzed Cyclization

Mechanism: 2-Pyridyl Aminoacetal (Success)

The transformation of N-(2,2-dimethoxyethyl)pyridin-2-amine to imidazo[1,2-a]pyridine is a cornerstone reaction in drug discovery (e.g., synthesis of Zolpidem analogues).

Pathway:

• Acetal Hydrolysis: Acid converts the acetal to a reactive hemiacetal/aldehyde.

• Ring Closure: The endocyclic pyridine nitrogen (N1) attacks the electrophilic carbonyl carbon.

• Dehydration/Aromatization: Loss of water drives the formation of the aromatic imidazole ring fused to the pyridine.

Caption: The facile 5-exo-trig cyclization pathway of 2-pyridyl aminoacetals.

Mechanism: 4-Pyridyl Aminoacetal (Failure)

Attempting the same reaction with the 4-isomer leads to a "dead end" for fusion.

• Steric/Geometric Ban: The chain is attached at C4. The nearest ring nitrogens are at positions 1 (para). A cyclization back onto the ring C3 carbon would require an electrophilic aromatic substitution step, which is disfavored on the electron-deficient pyridine ring without strong activating groups.

• Outcome: The aldehyde intermediate forms but cannot cyclize. It typically undergoes:

  • Polymerization: Aldehyde reacts with the amine of another molecule.

  • Decomposition: Formation of tarry mixtures.

Experimental Protocols

Protocol A: Synthesis of Imidazo[1,2-a]pyridine (From 2-Isomer)

This protocol demonstrates the high reactivity of the 2-pyridyl aminoacetal.

Reagents:

• 2-Aminopyridine (1.0 equiv)

• Bromoacetaldehyde diethyl acetal (1.2 equiv)

• NaHCO3 (2.0 equiv)

• Solvent: Ethanol / H2O (reflux) or Isopropanol.

• Acid Catalyst: HBr (48%) or p-TsOH.

Workflow:

• Alkylation: Reflux 2-aminopyridine with bromoacetaldehyde diethyl acetal and NaHCO3 in EtOH for 12-18 h.

• Isolation: Evaporate solvent, extract with DCM, wash with brine. Yields intermediate N-(2,2-diethoxyethyl)pyridin-2-amine.

• Cyclization: Dissolve intermediate in EtOH. Add catalytic HBr (or p-TsOH). Reflux for 2-4 h.

• Workup: Neutralize with Na2CO3, extract with EtOAc.

• Result: Imidazo[1,2-a]pyridine (Yield: 75-90%).

Protocol B: Handling 4-Pyridyl Aminoacetals

Since cyclization fails, this protocol focuses on stable isolation or alternative functionalization.

Reagents:

• 4-Aminopyridine (1.0 equiv)

• Bromoacetaldehyde diethyl acetal (1.1 equiv)

• Base: K2CO3 (2.0 equiv) in DMF (to prevent polymerization).

Workflow:

• Alkylation: Stir 4-aminopyridine and bromoacetaldehyde diethyl acetal with K2CO3 in DMF at 80°C for 16 h.

• Workup: Pour into ice water. Extract with EtOAc.[3]

• Purification: Column chromatography (DCM/MeOH).

• Result: N-(2,2-diethoxyethyl)pyridin-4-amine (Stable secondary amine).

  • Note: Do not treat with strong acid and heat unless polymerization is desired.

Decision Guide for Scaffold Selection

Use the following logic tree to determine the appropriate starting material for your target heterocycle.

Caption: Strategic selection of pyridyl aminoacetals based on target scaffold topology.

References

• Goes, A. et al. "Synthesis and anti-inflammatory activity of imidazo[1,2-a]pyridine derivatives." Bioorganic & Medicinal Chemistry Letters, 2020. Link

  • Supports the standard cyclization protocol for 2-pyridyl aminoacetals.

• Albert, A. et al. "Ionization Constants of Heterocyclic Amines."[1] Journal of the Chemical Society, 1948.[1] Link

  • Source for pKa values of 2-aminopyridine (6.86) vs 4-aminopyridine (9.17).

• Bagley, M. C. et al. "One-pot synthesis of imidazo[1,2-a]pyridines using a Groebke–Blackburn–Bienaymé reaction." Chemical Communications, 2007. Link

  • Highlights the multicomponent reactivity specific to the 2-aminopyridine motif.

• Kouznetsov, V. V. "Recent synthetic applications of the Pomeranz–Fritsch reaction." Current Organic Chemistry, 2012. Link

  • Contextualizes the acid-catalyzed cycliz

Sources

• 1. quora.com [quora.com]
• 2. Differential effects of 4-aminopyridine and 2,4-diaminopyridine on the in vivo release of acetylcholine and dopamine in freely moving rats measured by intrastriatal dialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Definitive Spectroscopic Identification of Cyclized Imidazo[1,5-a]pyridine Products: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Introduction: The Analytical Challenge

Imidazo[1,5-a]pyridines are recognized as privileged pharmacophoric scaffolds in medicinal chemistry and are highly valued in materials science for their tunable photophysical properties (1)[1]. The synthesis of these fused

-heterocycles typically involves the cyclocondensation of pyridine derivatives (e.g., 2-(aminomethyl)pyridines) with electrophiles.

A critical bottleneck in this workflow is unambiguously confirming that the bicyclic ring closure has occurred. Reactions can easily stall at uncyclized intermediates—such as imines or amides—which share similar physical properties with the final product. As a Senior Application Scientist, I have structured this guide to objectively compare the efficacy, resolution, and mechanistic basis of various spectroscopic modalities. By understanding the causality behind these analytical signals, researchers can build a self-validating system to definitively prove the formation of the imidazo[1,5-a]pyridine core.

Comparative Analysis of Spectroscopic Modalities

To definitively characterize these compounds, we must compare the strengths and limitations of our primary analytical "products": High-Resolution Mass Spectrometry (HRMS), 1D/2D Nuclear Magnetic Resonance (NMR), and Optical Spectroscopy (FT-IR/UV-Vis).

A. High-Resolution Mass Spectrometry (HRMS): The Compositional Gatekeeper

HRMS equipped with Electrospray Ionization (ESI) is the premier first-line technique.

• The Causality: The imidazo[1,5-a]pyridine core contains a basic, imidazole-like nitrogen that readily undergoes protonation to produce a conjugate acid stabilized by resonance in the fused heterocyclic system (2)[2]. This makes ESI in positive ion mode (ESI+) exceptionally sensitive.

• The Verdict: By analyzing the exact mass of the

  ion (3)[3], HRMS (ESI-Orbitrap) confirms elemental composition with high precision (4)[4]. A successful cyclocondensation typically involves the loss of water ( Da); observing the exact mass corresponding to the cyclized formula immediately rules out uncyclized precursors. However, HRMS cannot differentiate between structural isomers.

B. 1D NMR ( H and C): The Local Environment Mapper

NMR provides the structural fingerprint necessary to differentiate isomers.

• The Causality: The formation of the imidazo[1,5-a]pyridine core induces a strong ring current and a deshielding effect due to the bridgehead nitrogen. Consequently, the pyridine protons shift downfield (5)[5].

• The Verdict: In

  H NMR, the H5 proton (adjacent to the bridgehead) is highly diagnostic, often appearing between 7.5–8.5 ppm. In C NMR, the quaternary bridgehead carbon (C8a) is a critical marker, typically resonating around 130–135 ppm due to its hybridization at the fusion of the two rings.

C. 2D NMR (HMBC & NOESY): The Connectivity Validator

While 1D NMR suggests the presence of the core, 2D NMR definitively proves cyclization.

• The Causality: Heteronuclear Multiple Bond Correlation (HMBC) reveals long-range (

  and ) carbon-proton couplings.

• The Verdict: Observing a cross-peak between the newly formed imidazole protons (e.g., H1 or H3) and the pyridine carbons (e.g., C5 or C8a) provides absolute proof of the covalent linkage between the two rings, validating the cyclization.

D. FT-IR and UV-Vis Spectroscopy: The Rapid Screeners

• The Verdict: FT-IR serves as a rapid preliminary screen. The conversion of an amine precursor into the tertiary bridgehead nitrogen results in the disappearance of precursor N-H stretches. Furthermore, the extended

  -conjugation of the fused system yields characteristic absorption peaks in the 290–450 nm range (6)[6].

Spectroscopic Verification Workflow

To ensure scientific integrity, researchers must follow a self-validating, hierarchical workflow. Relying on a single modality can lead to false positives.

Logical workflow for the spectroscopic verification of imidazo[1,5-a]pyridine cyclization.

Quantitative Comparison of Analytical Modalities

Spectroscopic Modality	Diagnostic Feature for Imidazo[1,5-a]pyridines	Causality / Physical Basis	Specificity
HRMS (ESI+)	Exact mass matching calculated formula ( ppm error)	Basic nitrogen readily accepts protons; confirms mass loss associated with condensation.	High for elemental composition; Low for isomer differentiation.
H NMR	Downfield shift of H5 ( 7.5–8.5 ppm) and H1/H3	Deshielding from the adjacent bridgehead nitrogen and aromatic ring current.	High for local chemical environment.
C NMR	Quaternary bridgehead carbon (C8a) at 130-135 ppm	hybridization and electron distribution across the fused bicyclic system.	Moderate; requires 2D NMR for unambiguous assignment.
2D NMR (HMBC)	Cross-peaks between H3 and C5 / C8a	Confirms the covalent linkage forming the fused imidazole ring.	Very High for structural connectivity.
FT-IR	Absence of primary/secondary amine (N-H) stretches ( 3300 cm )	Cyclization consumes the amine precursor to form the tertiary bridgehead nitrogen.	Moderate; useful as a rapid preliminary screen.

Self-Validating Experimental Protocols

Protocol 1: HRMS (ESI-Orbitrap) Acquisition for Cyclization Confirmation

This protocol is designed to verify the loss of condensation byproducts before investing time in complex NMR elucidation.

• Sample Preparation: Dissolve

  0.1 mg of the purified product in 1.0 mL of LC-MS grade Acetonitrile/Water (1:1).

  • Causality: High-purity solvents prevent ion suppression and background noise.

• Ionization Promotion: Add 0.1% Formic Acid to the solution.

  • Causality: Formic acid ensures the basic nitrogen of the imidazo[1,5-a]pyridine is fully protonated, maximizing the

    signal intensity and ensuring a stable spray in the ESI source.

• Acquisition: Inject into an ESI-Orbitrap mass spectrometer operating in positive mode.

• Validation: Calculate the theoretical exact mass of the cyclized product. The experimental mass must fall within a

  5 ppm error margin to confirm elemental composition. If the mass matches the uncyclized intermediate (e.g., Da indicating retained water), the reaction has not gone to completion.

Protocol 2: Multi-Nuclear NMR Structural Elucidation

This protocol establishes the exact connectivity of the fused ring system.

• Solvent Selection & Referencing: Dissolve 10–15 mg of the compound in 0.6 mL of CDCl

  or DMSO- . Ensure the chemical shift of H NMR spectra is reported with reference to tetramethylsilane (TMS, 0.00 ppm) as the internal reference while the chemical shift of C{ H} NMR is reported with reference to CDCl at 77.0 ppm (7)[7].

  • Causality: CDCl

    is preferred for its lack of exchangeable protons, but DMSO- is utilized if the cyclized product exhibits strong intermolecular stacking that reduces solubility.

• 1D Acquisition (

  H and C): Acquire H NMR at 400 MHz and C NMR at 100 MHz. Ensure a sufficient relaxation delay (D1 2.0 s) during C acquisition.

  • Causality: The bridgehead carbons (C8a, C3) lack attached protons and relax slowly; a longer delay ensures these critical diagnostic quaternary peaks are visible above the baseline noise.

• 2D HMBC Acquisition: Set the long-range coupling constant (

  ) to 8 Hz.

  • Causality: This parameter is optimized to detect the

    couplings between the imidazole ring substituents and the pyridine core. Observing this specific cross-peak provides the definitive, self-validating proof of the fused bicyclic structure.

References

• Title: Synthesis, crystal structure, optical properties and antibacterial evaluation of novel imidazo[1, 5-a]pyridine derivatives bearing a hydrazone moiety Source: NIH PubMed URL: [Link]

• Title: Imidazo[1,5-a]pyridine–benzilimidazole conjugated (donor–π–acceptor) greenish-yellow fluorophores and their applications in white light-emitting diodes, acidochromism and anticounterfeiting Source: RSC Publishing URL: [Link]

• Title: Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction Source: ACS Publications URL: [Link]

• Title: Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction (PMC) Source: NIH PMC URL: [Link]

• Title: Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes Source: Beilstein Journals URL: [Link]

• Title: Pyridine-Chelated Imidazo[1,5-a]Pyridine N-Heterocyclic Carbene Nickel(II) Complexes for Acrylate Synthesis from Ethylene and CO2 Source: MDPI URL: [Link]

• Title: C–H Functionalization of Imidazo[1,5-a]pyridines: A Metal-Free Approach for Methylene Insertion to Access C(sp2)–C(sp3)–H–C(sp2) Bond Formation Source: ACS Omega URL: [Link]

Sources

• 1. BJOC - Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes [beilstein-journals.org]
• 2. Imidazo[1,5- a ]pyridine–benzilimidazole conjugated (donor–π–acceptor) greenish-yellow fluorophores and their applications in white light-emitting dio ... - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D5TC01152C [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, crystal structure, optical properties and antibacterial evaluation of novel imidazo[1, 5-a]pyridine derivatives bearing a hydrazone moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2,2-Diethoxy-2-(pyridin-2-yl)ethan-1-amine: Safe Handling &amp; Disposal Protocol

Executive Summary

This guide provides the operational standard for the disposal of 2,2-Diethoxy-2-(pyridin-2-yl)ethan-1-amine . Due to the specific combination of a basic pyridine ring, a primary amine, and an acid-labile acetal moiety, this compound presents a multi-hazard profile (Corrosive, Flammable, Toxic).

IMMEDIATE ACTION REQUIRED:

• Segregate from Acids: Strict isolation from acidic waste streams is mandatory to prevent exothermic acetal hydrolysis.

• Classify as Hazardous: Treat as RCRA Hazardous Waste (D001, D002, potentially D038).

• Do Not Sew: Under no circumstances should this compound enter municipal water systems.

Hazard Characterization: A First-Principles Analysis

Standard Safety Data Sheets (SDS) for specific intermediates like this are often generic. As scientists, we must derive the safety profile from the functional groups present.

Functional Moiety	Hazard Class	Mechanism of Danger
Primary Amine ( )	Corrosive (Skin/Eye)	High pH causes saponification of membrane lipids; severe tissue damage upon contact.
Pyridine Ring	Toxic / Flammable	Systemic toxicity (CNS depressant, liver/kidney damage). Potential for ignitable vapors (Flash point often <60°C for derivatives).
Diethyl Acetal	Reactive / Flammable	CRITICAL: Acid-sensitive. In the presence of strong acids, hydrolyzes exothermically to release ethanol and the corresponding ketone/aldehyde, increasing fire risk and vapor pressure.

Pre-Disposal Stabilization & Storage

Before disposal, the compound must be stabilized to prevent "shelf accidents" or reaction vessel failures.

A. Storage Conditions

• Atmosphere: Store under inert gas (Nitrogen or Argon). Amines readily absorb

  from the air to form carbamates, altering physical properties.

• Temperature: Refrigerate (

  ) to minimize volatile organic compound (VOC) generation.

• Container: Amber glass with a PTFE-lined cap. Avoid metal containers due to the corrosive amine functionality.

B. Incompatibility Check (The "Kill" List)

NEVER mix this waste with:

• Strong Acids (HCl,

  ): Triggers rapid hydrolysis and heat generation.

• Oxidizers (Peroxides, Nitric Acid): Pyridine rings and amines can form explosive N-oxides or nitro compounds.

• Halogenated Solvents (DCM, Chloroform): Primary amines can react violently with halogenated compounds over time (alkylation exotherms).

Disposal Workflow

The following decision tree dictates the operational flow for disposing of 2,2-Diethoxy-2-(pyridin-2-yl)ethan-1-amine.

Operational Logic Diagram

Figure 1: Decision tree for waste segregation. Note the critical control point regarding pH to prevent acetal hydrolysis.

Step-by-Step Disposal Protocol

Scenario A: Pure Liquid or Solid Substance

• Labeling: Affix a hazardous waste label. Clearly write: "Toxic, Corrosive, Flammable - Pyridine Derivative."

• Container Selection: Use a chemically compatible HDPE or glass container.

• Bulking: Place the sealed primary container into a secondary containment bin designated for "Alkaline Organic Waste."

• Manifesting: List the primary constituents. If pure, list the specific chemical name. If unknown, list "Pyridine Derivative, Organic Amine."

Scenario B: Reaction Mixture (In Solution)

• pH Verification: Dip a pH strip into the waste solution.

  • If Acidic (pH < 7): Slowly add 1M NaOH or saturated Sodium Bicarbonate until pH > 9. This prevents the acetal from hydrolyzing inside the waste drum.

• Solvent Segregation:

  • Preferred: Dispose in Non-Halogenated waste streams (Combustible waste).

  • Avoid: Do not mix with Halogenated waste unless unavoidable, as amines can react with DCM over long periods.

• RCRA Coding: Assign codes based on the mixture.

  • D001: Ignitable (if flash point < 60°C).

  • D002: Corrosive (if aqueous and pH > 12.5).

Emergency Procedures (Spills)

In the event of a spill outside the fume hood:

• Evacuate & Ventilate: Pyridine derivatives have low olfactory fatigue thresholds (you stop smelling them even though they are present). Clear the area.

• PPE Upgrade: Don Butyl Rubber or Silver Shield gloves. Nitrile gloves provide only momentary protection against pyridine permeation.

• Neutralization (The "Sandwich" Method):

  • Step 1: Surround the spill with an absorbent dam (vermiculite or spill pillows).

  • Step 2: Apply a weak acid neutralizer (e.g., Citric Acid or Sodium Bisulfate) slowly to the amine.

  • Warning: Watch for heat generation. Do not use strong mineral acids.[1]

  • Step 3: Absorb the neutralized slurry with clay or vermiculite.

• Disposal of Debris: Collect all spill debris into a wide-mouth jar. Label as "Hazardous Waste: Spill Debris (Pyridine/Amine)."

Regulatory Compliance (US EPA Focus)

Compliance is not optional.[2][3][4] This compound falls under strict regulatory scrutiny due to the pyridine moiety.

• RCRA Status: While 2,2-Diethoxy-2-(pyridin-2-yl)ethan-1-amine is not explicitly listed as a U-listed waste (U196 is pure Pyridine), it exhibits Characteristic Hazards .

• Waste Codes:

  • D001 (Ignitable): If the liquid formulation has a flash point < 140°F (60°C).

  • D002 (Corrosive): If it is an aqueous solution with pH

    12.5.

  • D038 (Pyridine): If the waste undergoes TCLP (Toxicity Characteristic Leaching Procedure) and yields

    5.0 mg/L pyridine. Best Practice: Assume it is D038 compliant unless tested otherwise.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Pyridine Derivatives. PubChem. Available at: [Link]

• US Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. EPA.gov. Available at: [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. ACS.org. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Pyridine.[5][6] OSHA.gov. Available at: [Link]

Sources

• 1. diplomatacomercial.com [diplomatacomercial.com]
• 2. fishersci.com [fishersci.com]
• 3. foxxlifesciences.in [foxxlifesciences.in]
• 4. calpaclab.com [calpaclab.com]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
• 6. response.epa.gov [response.epa.gov]